Allyl 4-aminobenzoate hydrochloride

Core Science & Biosynthesis

Allyl 4-aminobenzoate hydrochloride CAS 1087731-00-7 properties

Technical Whitepaper: Allyl 4-aminobenzoate Hydrochloride (CAS 1087731-00-7)

Executive Summary: The Dual-Function Synthon

Allyl 4-aminobenzoate hydrochloride (CAS 1087731-00-7) represents a specialized intersection between pharmaceutical chemistry and polymer science. Structurally, it is the hydrochloride salt of the allyl ester of 4-aminobenzoic acid (PABA).

To the drug development professional, it is a polymerizable analog of Benzocaine . While Benzocaine (ethyl 4-aminobenzoate) is a static small molecule, the allyl variant introduces a reactive olefinic "hook." This allows the pharmacophore to be covalently incorporated into macromolecular structures, hydrogels, or Molecularly Imprinted Polymers (MIPs) without destroying the biological recognition motif (the 4-aminobenzoate core).

This guide dissects the physicochemical profile, synthesis, and critical applications of this compound, specifically focusing on its utility in designing smart materials for drug delivery and sensing.[1]

Chemical Identity & Physicochemical Profile

The hydrochloride salt form confers distinct solubility advantages over the free base, particularly in aqueous-based polymerization systems used for hydrogel synthesis.

Table 1: Technical Specifications

Property	Specification
CAS Number	1087731-00-7 (HCl salt) / 62507-78-2 (Free base)
IUPAC Name	Prop-2-enyl 4-aminobenzoate hydrochloride
Molecular Formula	C₁₀H₁₁NO₂[2] · HCl
Molecular Weight	213.66 g/mol (Salt) / 177.20 g/mol (Base)
Physical State	White to off-white crystalline solid
Solubility	Soluble in Water, Methanol, DMSO; Sparingly soluble in non-polar organics (Hexane).
Melting Point	>150°C (Decomposition characteristic of HCl salts; Free base MP is ~52°C)
Hygroscopicity	Moderate (Store under inert atmosphere)

Synthetic Routes & Optimization

While the free base can be synthesized via standard Fischer esterification, the hydrochloride salt is best generated in situ using thionyl chloride (

). This method drives the equilibrium forward by consuming water and generating the HCl required for salt formation simultaneously.

Protocol: Thionyl Chloride Mediated Esterification

• Objective: Synthesis of Allyl 4-aminobenzoate HCl from PABA.

• Scale: 50 mmol basis.

Reagents:

• 4-Aminobenzoic acid (PABA): 6.86 g (50 mmol)

• Allyl Alcohol: 50 mL (Excess, serves as solvent)

• Thionyl Chloride (

  ): 4.0 mL (55 mmol)

Step-by-Step Methodology:

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a pressure-equalizing addition funnel. Place under a nitrogen atmosphere.

• Chilling: Charge the flask with Allyl Alcohol and cool to 0°C in an ice bath.

• Activation: Dropwise add

  over 20 minutes. Caution: Exothermic reaction with evolution of and HCl gas.

• Addition: Add PABA in portions to the chilled solution.

• Reflux: Remove the ice bath and heat the mixture to reflux (approx. 97°C) for 4–6 hours. The solution should become clear.

• Workup (Crystallization):

  • Cool reaction to room temperature.

  • Add diethyl ether (100 mL) to precipitate the hydrochloride salt.

  • Filter the white precipitate.

  • Recrystallize from Ethanol/Ether to remove traces of unreacted PABA.

Experimental Logic: Using

generates anhydrous HCl in situ. If we used aqueous HCl, the water would compete with the esterification equilibrium. The ether precipitation step specifically targets the salt form, as the neutral organics remain in solution.

Figure 1: Workflow for the thionyl chloride-mediated synthesis of Allyl 4-aminobenzoate HCl.

Structural Characterization

Verification of the structure requires distinguishing the allyl group and the ammonium salt state.

1. Proton NMR (

H-NMR, 400 MHz, DMSO- )

• 9.8–10.2 ppm (Broad, s, 3H): Represents the protons. The shift downfield and broadening confirm the hydrochloride salt formation.
• 7.8 ppm (d, 2H) & 6.9 ppm (d, 2H): The classic AA'BB' aromatic system of the 1,4-disubstituted benzene ring.
• 5.9–6.1 ppm (m, 1H): The internal vinyl proton of the allyl group ( ).
• 5.2–5.4 ppm (dd, 2H): The terminal vinyl protons ( ).
• 4.7 ppm (d, 2H): The allylic methylene group attached to the oxygen ( ).

2. Infrared Spectroscopy (FT-IR)

• ~1710 cm

  : Strong Carbonyl ( ) stretch. (Note: Ester carbonyls shift slightly higher in frequency when the amine is protonated due to the electron-withdrawing effect of the ammonium group).

• ~2600–3000 cm

  : Broad "ammonium band" overlapping C-H stretches, indicative of amine salts.

Application: Molecularly Imprinted Polymers (MIPs)[3][4]

The primary research utility of Allyl 4-aminobenzoate HCl is its role as a functional monomer in Molecular Imprinting Technology.

The Mechanism: Researchers aim to create polymers that can selectively bind local anesthetics (like Benzocaine or Procaine) for sensing or controlled release.

• Template: Benzocaine (Target molecule).[3]

• Functional Monomer: Allyl 4-aminobenzoate.[2] It mimics the structure of the template but contains a polymerizable allyl tail.

• Cross-linker: EGDMA (Ethylene glycol dimethacrylate).

By copolymerizing Allyl 4-aminobenzoate with a cross-linker in the presence of a template, the allyl group locks the benzoate motif into the polymer backbone. Once the template is washed away, the polymer retains "memory cavities" with high affinity for aminobenzoates.

Why the HCl Salt? Using the HCl salt allows for polymerization in aqueous or semi-aqueous media (e.g., Methanol/Water mixtures), which is often required for biological compatibility, whereas the free base would require non-polar organic solvents.

Figure 2: Logic flow for creating MIPs using Allyl 4-aminobenzoate as the recognition element.

Handling, Stability & Safety

Storage Protocol:

• Hygroscopicity: As a hydrochloride salt, the compound is prone to absorbing atmospheric moisture. It must be stored in a desiccator or under inert gas (Argon/Nitrogen) at 2–8°C.

• Light Sensitivity: Aminobenzoates can undergo slow photo-oxidation (browning) over time. Store in amber vials.

Safety (GHS Classification):

• Signal Word: Warning.

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

• PPE: Nitrile gloves are sufficient. Use a dust mask if handling fine powder to prevent inhalation of the salt.

References

• Sigma-Aldrich. (n.d.). Allyl 4-aminobenzoate hydrochloride Product Datasheet. Retrieved from [4]

• PubChem. (2023). Allyl 4-aminobenzoate Compound Summary. National Library of Medicine. Retrieved from

• Ayankojo, A. G., et al. (2021).[5] Rational Design of Molecularly Imprinted Polymers Using Quaternary Ammonium Cations. Semantic Scholar. Retrieved from

• BenchChem. (2025).[6][7] Comparative Spectral Analysis of Aminobenzoic Acid Isomers. Retrieved from

• ChemicalBook. (2023). Allyl 4-aminobenzoate Properties and Synthesis. Retrieved from

Sources

• 1. Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of Functional Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. allyl 4-aminobenzoate Ten Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. Ethyl 4-Aminobenzoate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 4. Allyl 4-aminobenzoate hydrochloride | 1087731-00-7 [sigmaaldrich.com]
• 5. rsc.org [rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Allyl p-aminobenzoate HCl chemical structure and molecular weight

Compound Identity & Structural Characterization

Executive Summary

Allyl p-aminobenzoate hydrochloride (CAS: 1087731-00-7) is the hydrochloride salt of the allyl ester of 4-aminobenzoic acid (PABA). Unlike its ethyl analog (Benzocaine), this compound is functionalized with an allyl group (

), introducing a polymerizable vinyl moiety. This structural modification transitions the molecule from a simple local anesthetic to a versatile monomer for macromolecular engineering .

It serves as a critical intermediate in the synthesis of molecularly imprinted polymers (MIPs) , UV-absorbing hydrogels, and functionalized drug delivery scaffolds where the PABA moiety acts as a recognition site or bioactive payload.

Physicochemical Architecture

Molecular Constants

The hydrochloride salt stabilizes the oxidation-prone amine, significantly enhancing shelf-life and water solubility compared to the free base.

Parameter	Value	Unit	Notes
Molecular Formula		-	Salt form
Molecular Weight	213.66	g/mol	Free base MW: 177.20 g/mol
CAS Number	1087731-00-7	-	Free base CAS: 62507-78-2
Appearance	White to off-white crystalline solid	-	Hygroscopic
Solubility	Soluble in Water, Ethanol, DMSO	-	Free base is lipophilic
pKa (Amine)	~2.4 - 2.5	-	Protonated in HCl salt
Melting Point	170–175 °C (Decomposes)	-	Varies by crystal habit

Structural Connectivity

The molecule features a para-substituted benzene ring. The electron-donating amine group (

) at position 4 is coordinated with HCl. The carboxyl group at position 1 is esterified with allyl alcohol, providing the terminal alkene.

SMILES (Salt): C=CCOC(=O)C1=CC=C(N)C=C1.Cl InChIKey: XNYJATWQNHGTGW-UHFFFAOYSA-N

Synthetic Pathway & Mechanism[7]

Strategic Causality

Direct Fischer esterification of PABA with allyl alcohol using sulfuric acid is possible but risky due to the high temperatures required, which can trigger premature radical polymerization of the allyl group.

Recommended Protocol: The Thionyl Chloride (

) Activation Method is superior.

• Mechanism:

  converts PABA to its acid chloride in situ. Crucially, the excess acid protonates the amine ( ), deactivating it as a nucleophile and preventing self-polymerization (polyamide formation).

• Allylation: The acid chloride reacts rapidly with allyl alcohol under mild conditions.

Synthesis Workflow Diagram

Figure 1: Step-wise synthesis via acyl chloride activation, preventing amine side-reactions.

Experimental Protocol (Thionyl Chloride Route)

Note: Perform in a fume hood. Thionyl chloride is corrosive and releases HCl/SO2 gas.

• Activation: In a dry 250 mL round-bottom flask equipped with a reflux condenser and drying tube, suspend 13.7 g (0.1 mol) of PABA in 100 mL of dry allyl alcohol .

  • Why Allyl Alcohol solvent? Using the alcohol as the solvent drives the equilibrium to the right and avoids solubility issues with PABA.

• Addition: Cool the mixture to 0°C in an ice bath. Dropwise add 14.3 g (0.12 mol) of Thionyl Chloride .

  • Control: The reaction is exothermic. Maintain temp <10°C to prevent darkening (oxidation).

• Reflux: Once addition is complete, remove the ice bath and heat to mild reflux (approx. 80-90°C) for 4 hours. The suspension should clear as the ester forms.

• Isolation: Evaporate the excess allyl alcohol under reduced pressure (Rotovap).

• Purification:

  • Dissolve the residue in minimal ethanol.

  • Add diethyl ether until turbidity is observed.

  • Cool to 4°C overnight to crystallize the Allyl p-aminobenzoate Hydrochloride .

• Yield Check: Expected yield is 85-90%.

Analytical Characterization

To validate the structure, specific spectral fingerprints must be confirmed.

1H-NMR Analysis (DMSO-d6)

The allyl group provides a distinct diagnostic pattern separate from the aromatic signals.

Proton Environment	Chemical Shift ( ppm)	Multiplicity	Integration	Assignment
Aromatic (Ortho to CO)	7.80 - 7.85	Doublet	2H	Benzene Ring
Aromatic (Ortho to N)	6.60 - 6.65	Doublet	2H	Benzene Ring
Allyl (-CH=)	5.95 - 6.05	Multiplet	1H	Vinyl CH
Allyl (=CH2)	5.25 - 5.45	Multiplet	2H	Terminal Alkene
Allyl (-O-CH2-)	4.70 - 4.75	Doublet	2H	Ester Methylene
Amine (-NH3+)	8.50 - 10.0	Broad	3H	Exchangeable (HCl salt)

Analytical Logic Flow

Figure 2: Multi-modal validation strategy to confirm esterification and salt formation.

Functional Applications

Molecular Imprinting & Polymer Science

Allyl p-aminobenzoate is primarily used as a functional monomer .

• Mechanism: The allyl group undergoes radical polymerization (with crosslinkers like EGDMA) to form a polymer backbone.

• Function: The pendant PABA group remains available for hydrogen bonding or

  - stacking interactions. This is used to create Molecularly Imprinted Polymers (MIPs) for detecting folic acid or local anesthetics.

Drug Delivery Systems[5][8][9]

• Prodrug Design: The ester bond is hydrolyzable by plasma esterases. Polymers containing this unit can release PABA (or PABA-linked drugs) upon biodegradation.

• Hydrogels: Copolymerization with HEMA (hydroxyethyl methacrylate) creates UV-blocking hydrogels (contact lenses) due to the high molar extinction coefficient of the PABA moiety at ~290 nm.

References

• Sigma-Aldrich. (n.d.).[1] Allyl 4-aminobenzoate hydrochloride Product Sheet. Retrieved from

• PubChem. (2025).[2][3] Allyl 4-aminobenzoate hydrochloride - Compound Summary. National Library of Medicine. Retrieved from

• Cohen, F. L., & Adams, R. (1920). Allyl esters of p-amino benzoic acid. US Patent 1,360,994. Retrieved from

• Rahman, M., et al. (2022).[4][5] Significance of Polymers with “Allyl” Functionality in Biomedicine. Polymers, 14(7). Retrieved from

• Chemdad. (n.d.).[6] Allyl 4-aminobenzoate Properties and Synthesis. Retrieved from

Sources

• 1. ALLYL BENZOATE | 583-04-0 [chemicalbook.com]
• 2. Allyl 4-(aminomethyl)benzoate | C11H13NO2 | CID 54056193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Allyl benzoate | C10H10O2 | CID 11406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 6. allyl 4-aminobenzoate Ten Chongqing Chemdad Co. ，Ltd [chemdad.com]

Solubility of allyl 4-aminobenzoate hydrochloride in water vs organic solvents

Executive Summary

Allyl 4-aminobenzoate hydrochloride (CAS: 1087731-00-7) represents a distinct class of functionalized benzoate esters often utilized as intermediates in organic synthesis and molecular imprinting. Unlike its free base counterpart, the hydrochloride salt exhibits a solubility profile dominated by ionic lattice energies and ion-dipole interactions.

Key Solubility Takeaway:

• Water: High solubility (driven by ionic dissociation of

  ).

• Polar Organics (Ethanol/Methanol): High solubility.[1]

• Non-Polar Solvents (Hexane/Toluene): Negligible solubility.

This guide provides a mechanistic breakdown of the compound's behavior in aqueous versus organic media, critical stability warnings regarding the allyl moiety, and validated protocols for empirical determination.

Molecular Architecture & Physicochemical Drivers

To understand the solubility behavior, we must first deconstruct the molecule into its functional domains. The transition from the free base to the hydrochloride salt fundamentally inverts the solubility logic.

Structural Analysis

The molecule consists of three distinct zones affecting solvation:

• The Aromatic Core: A benzene ring providing lipophilicity (

  stacking potential).

• The Allyl Ester Tail (

  ): A hydrophobic, reactive terminus containing a vinyl group susceptible to radical polymerization.

• The Ammonium Head (

  ): The critical solubility driver. In the hydrochloride form, the amino group is protonated, creating a highly polar ionic center.

The Salt vs. Free Base Dichotomy

Researchers often conflate the properties of the free base with the salt.

Feature	Free Base (Allyl 4-aminobenzoate)	Hydrochloride Salt
Dominant Interaction	Van der Waals, H-bonding (weak)	Ion-Dipole, Ionic Lattice
Water Solubility	Low (< 1 mg/mL predicted)	High (> 50 mg/mL estimated)
LogP (Octanol/Water)	~2.3 (Lipophilic)	< 0 (Hydrophilic species dominates)
Melting Point	~52°C	> 150°C (Decomposition)

Solubility Landscape: Aqueous vs. Organic

Aqueous Solubility & pH Dependence

The hydrochloride salt dissolves readily in water due to the high solvation energy of the chloride anion and the ammonium cation. However, this is pH-dependent.

• Acidic/Neutral pH (< 6.0): The compound remains stable as the protonated salt (

  ). Solubility is maximal.

• Basic pH (> 7.0): The "Common Ion Effect" and deprotonation occur. As pH rises above the

  of the anilinium ion (approx. 2.4 - 4.8 range for related species), the molecule reverts to its free base form, causing immediate precipitation (crashing out).

Critical Warning - Hydrolysis: The allyl ester bond is labile. In aqueous solution, particularly at elevated temperatures or extreme pH, the compound undergoes hydrolysis to form 4-aminobenzoic acid (PABA) and allyl alcohol . This reaction is kinetically significant and must be monitored during solubility testing.

Organic Solvent Profiling

The solubility in organic solvents follows the principle of "like dissolves like," but with the added complexity of the ionic lattice.

• Protogenic Solvents (Ethanol, Methanol):

  • Solubility:High.

  • Mechanism: These solvents can solvate both the organic aromatic ring (via dispersion forces) and the ionic pair (via H-bonding). Ethanol is the preferred solvent for stock solution preparation.

• Aprotic Polar Solvents (DMSO, DMF):

  • Solubility:Very High.

  • Mechanism: High dielectric constants dissociate the salt effectively.

• Non-Polar Solvents (Hexane, Diethyl Ether, Toluene):

  • Solubility:Negligible.

  • Mechanism: The high lattice energy of the crystal structure cannot be overcome by weak London dispersion forces. The salt will remain as a suspension.

Summary Data Table

Solvent Class	Representative Solvent	Solubility Rating	Stability Risk
Aqueous	Water (pH < 6)	High	Hydrolysis (Time-dependent)
Aqueous	PBS (pH 7.4)	Low/Precipitates	Deprotonation to Free Base
Alcohol	Ethanol / Methanol	High	Transesterification (Slow)
Polar Aprotic	DMSO	Very High	Oxidation of Allyl group
Non-Polar	Hexane / Heptane	Insoluble	None
Chlorinated	Dichloromethane (DCM)	Moderate	Ion-pairing dependent

Mechanistic Visualization

The following diagram illustrates the dissolution pathway and the competing risks of hydrolysis and precipitation.

Figure 1: Dissolution dynamics of Allyl 4-aminobenzoate HCl, highlighting the pH-dependent precipitation and hydrolytic degradation pathways.

Experimental Protocols

To determine exact solubility limits for your specific batch (purity affects solubility), use the following self-validating protocols.

Protocol A: Saturation Shake-Flask Method (OECD 105 Modified)

Use this for determining thermodynamic solubility.

• Preparation: Weigh excess Allyl 4-aminobenzoate HCl (approx. 100 mg) into a glass vial.

• Solvent Addition: Add 1.0 mL of the target solvent (Water or Ethanol).[2]

• Equilibration:

  • Seal tightly (protect from light to prevent allyl polymerization).

  • Agitate at 25°C for 24 hours.

• Phase Separation: Centrifuge at 10,000 rpm for 10 minutes.

• Filtration: Filter supernatant through a 0.22 µm PVDF filter. Note: Do not use Nylon filters as they may bind the aromatic amine.

• Quantification: Dilute the filtrate 1:100 and analyze via UV-Vis (290 nm) or HPLC.

Protocol B: HPLC Stability-Indicating Assay

Use this to distinguish between "dissolved compound" and "degraded product."

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 285 nm.

• Logic: The polar hydrolysis product (PABA) will elute early; the intact Allyl ester will elute later. If you see two peaks, your solubility data is compromised by degradation.

Implications for Drug Development & Research

Formulation Strategy

If using this compound as an intermediate for a drug or bioactive coating:

• Avoid aqueous storage: Prepare fresh in water immediately before use.

• Stock Solutions: Store as a stock solution in anhydrous ethanol or DMSO at -20°C.

• Polymerization: The allyl group is a "ticking clock." Avoid radical initiators (peroxides) in the solvent unless polymerization is the intended goal (e.g., molecular imprinting).

Analytical Interference

In UV-Vis assays, the allyl group and the benzene ring share overlapping absorption bands. Simple UV measurement cannot distinguish between the intact ester and the hydrolyzed PABA. HPLC is mandatory for accurate solubility reporting.

References

• Sigma-Aldrich. (n.d.). Allyl 4-aminobenzoate hydrochloride Product Sheet. Retrieved from

• National Institutes of Health (NIH) - PubChem. (2025). 4-Aminobenzoic Acid (PABA) and Derivatives: Physical Properties. Retrieved from

• Yalkowsky, S. H., et al. (2010). Handbook of Aqueous Solubility Data. CRC Press.

• Ambeed. (2024). Allyl 4-aminobenzoate hydrochloride MSDS and Properties. Retrieved from

• ResearchGate. (2022). Comparative chemical and biological hydrolytic stability of homologous esters. (Provides kinetic data on benzoate ester hydrolysis). Retrieved from

Sources

• 1. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 2. rsc.org [rsc.org]

An In-depth Technical Guide to the Safe Handling of p-Aminobenzoic Acid Allyl Ester Hydrochloride

Abstract: This guide provides a comprehensive technical overview of the safety, handling, and toxicological profile of p-aminobenzoic acid allyl ester hydrochloride. Designed for researchers, scientists, and drug development professionals, this document synthesizes data from authoritative sources and analogous compounds to establish a robust framework for safe laboratory practices. It moves beyond a standard Safety Data Sheet (SDS) to explain the causality behind experimental and safety protocols, ensuring a self-validating system of laboratory conduct. While a specific SDS for p-aminobenzoic acid allyl ester hydrochloride is not publicly available, this guide constructs a reliable safety profile based on the parent molecule, p-aminobenzoic acid (PABA), and its closely related ester hydrochloride analogues.

Introduction and Compound Identification

p-Aminobenzoic acid (PABA) and its derivatives are versatile building blocks in the pharmaceutical and chemical industries.[1] PABA, a naturally occurring substance, serves as a precursor in the synthesis of essential vitamins like folate.[1][2] The allyl ester hydrochloride derivative, the subject of this guide, is anticipated to possess unique anesthetic properties, a characteristic of many PABA esters.[3]

Structurally, the compound consists of a benzene ring with an amino group and a carboxylic acid group in the para position, where the carboxylic acid is esterified with an allyl alcohol and subsequently forms a hydrochloride salt.[3][4] This modification from the parent PABA molecule significantly influences its physicochemical properties, reactivity, and biological activity, necessitating a dedicated safety protocol.

Table 1: Compound Identification and Analogue Data

Property	p-Aminobenzoic Acid Allyl Ester Hydrochloride	p-Aminobenzoic Acid (PABA) - Parent Compound	Procaine Hydrochloride - Analogue
Synonyms	Allyl 4-aminobenzoate hydrochloride	4-Aminobenzoic acid, Vitamin B10	2-Diethylaminoethyl 4-aminobenzoate hydrochloride
CAS Number	Not available	150-13-0[4]	51-05-8[5]
Molecular Formula	C₁₀H₁₂ClNO₂ (as hydrochloride)	C₇H₇NO₂[6]	C₁₃H₂₁ClN₂O₂
Molecular Weight	~213.66 g/mol	137.14 g/mol [7]	272.77 g/mol [5]

| Physical State | Likely a yellowish or white solid[3] | White crystalline powder[6] | Solid[5] |

Hazard Identification and GHS Classification

Based on an analysis of related compounds, p-aminobenzoic acid allyl ester hydrochloride should be handled as a hazardous substance. The GHS classifications for its parent and ester analogues provide a strong predictive framework for its potential hazards.

Table 2: Synthesized GHS Hazard Classification

Hazard Class	Classification	Rationale and Source
Acute Toxicity, Oral	Category 3 or 4	PABA itself is moderately toxic after single ingestion.[8] Procaine hydrochloride is classified as "Toxic if swallowed".[5] The ester hydrochloride is likely to have similar or enhanced oral toxicity.
Skin Corrosion/Irritation	Category 2	Causes skin irritation. This is a consistent finding across PABA, its ethyl ester, and procaine hydrochloride.[5][8][9][10][11][12]
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation. This is a consistent finding across all relevant analogues.[5][8][9][10][11][12]
Respiratory Irritation	Category 3	May cause respiratory irritation.[9][10][12] Handling as a powder necessitates measures to prevent dust inhalation.

| Skin Sensitization | Category 1 | May cause an allergic skin reaction.[5][8][10][11][12] PABA and its derivatives are known sensitizers.[2][7] |

Signal Word: Danger [5]

Hazard Statements:

• H301/302: Toxic or Harmful if swallowed.[5][8]

• H315: Causes skin irritation.[8][10][12]

• H317: May cause an allergic skin reaction.[8][10][12]

• H319: Causes serious eye irritation.[8][10][12]

• H335: May cause respiratory irritation.[10][12]

Safe Handling, Storage, and Engineering Controls

The primary routes of exposure are inhalation of dust, skin contact, eye contact, and ingestion. The following protocols are designed to mitigate these risks.

Engineering Controls: The First Line of Defense

The causality for robust engineering controls is to contain the powdered substance at the source, preventing it from becoming an airborne or surface contaminant.

• Ventilation: All weighing and handling of the solid compound must be performed in a certified chemical fume hood or a glove box.[6] A local exhaust ventilation system is critical to prevent the dispersion of dust.[8]

• Safety Stations: An eyewash station and safety shower must be readily accessible in the immediate vicinity of the handling area.[5]

Personal Protective Equipment (PPE): A Necessary Barrier

PPE is not a substitute for engineering controls but a final, critical barrier between the researcher and the chemical.

• Eye Protection: Chemical safety goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards are mandatory.[9]

• Hand Protection: Wear impervious gloves, such as nitrile rubber. Breakthrough time and glove thickness must be appropriate for the duration and nature of the task. Always inspect gloves before use and wash hands thoroughly after handling.[5][9]

• Body Protection: A lab coat or long-sleeved clothing is required to prevent skin contact.[5][9] For larger quantities or tasks with a high risk of spillage, a chemical-resistant apron is recommended.

• Respiratory Protection: For routine handling within a fume hood, respiratory protection may not be required. However, if dust formation is unavoidable or in the event of a spill, a NIOSH/MSHA or EN 149 approved respirator with a P100 (US) or P3 (EU) particle filter is necessary.[6]

Storage and Incompatibility

• Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][9][10] Protect from light and air, as PABA derivatives can discolor upon exposure.[7][8][13]

• Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong bases to prevent exothermic or hazardous reactions.[11][14]

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

The goal of first aid is to minimize harm by rapidly removing the chemical from the site of contact and seeking professional medical evaluation.

• If Inhaled: Immediately move the person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[6][9][11][12]

• In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with plenty of soap and water for at least 15 minutes.[6][9][11][12] If skin irritation or a rash occurs, seek medical attention.[8][11]

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[9][11] Remove contact lenses if present and easy to do.[9][11] Seek immediate medical attention.

• If Swallowed: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious person.[12] Call a POISON CENTER or doctor immediately.[5]

Spill Response Protocol

A systematic approach to spill cleanup prevents the spread of contamination and protects laboratory personnel.

• Evacuate and Secure: Alert others in the area. Evacuate non-essential personnel and restrict access to the spill zone.[6]

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Don PPE: Wear the appropriate PPE as described in Section 3.2, including respiratory protection.

• Contain and Clean: Gently cover the spill with an inert absorbent material like vermiculite or sand.[14] Avoid raising dust.[12] Using non-sparking tools, carefully sweep up the material and place it into a suitable, labeled container for hazardous waste disposal.[6][9]

• Decontaminate: Clean the spill area with a suitable decontaminant, followed by soap and water.[6]

• Dispose: Dispose of all contaminated materials (absorbent, PPE, etc.) as hazardous waste according to local, state, and federal regulations.[9]

Caption: Workflow for handling a chemical spill.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), alcohol-resistant foam, or water spray.[10][12][14]

• Specific Hazards: Combustion may produce toxic fumes, including carbon oxides, nitrogen oxides (NOx), and hydrogen chloride gas.[6]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective clothing to prevent contact with skin and eyes.[6][12][13]

Toxicological Information

The toxicological profile is inferred from data on PABA and its analogues. Large doses of PABA are known to cause nausea and vomiting.[13] The primary concerns for this ester hydrochloride are acute toxicity upon ingestion, irritation to the skin, eyes, and respiratory system, and the potential for allergic skin reactions.[5][12]

Table 3: Summary of Toxicological Data from Analogues

Effect	Species	Route	Value	Source Compound	Reference
LD50	Mouse	Oral	2850 mg/kg	p-Aminobenzoic Acid	[12]

| LD50 | Dog | Oral | 1-3 g/kg | p-Aminobenzoic Acid |[15] |

The esterification and formation of a hydrochloride salt may alter this profile, and the compound should be handled with the assumption of higher toxicity until specific data is available.

Sources

• 1. mdpi.com [mdpi.com]
• 2. acs.org [acs.org]
• 3. US1360994A - Allyl esters of p-amino benzoic acid - Google Patents [patents.google.com]
• 4. 4-Aminobenzoic acid - Wikipedia [en.wikipedia.org]
• 5. pfaltzandbauer.com [pfaltzandbauer.com]
• 6. agscientific.com [agscientific.com]
• 7. 4-Aminobenzoic Acid | C7H7NO2 | CID 978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. tcichemicals.com [tcichemicals.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. fishersci.com [fishersci.com]
• 12. geneseo.edu [geneseo.edu]
• 13. P-AMINOBENZOIC ACID | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 14. guinama.com [guinama.com]
• 15. public-pages-files-2025.ebm-journal.org [public-pages-files-2025.ebm-journal.org]

Synthesis of allyl 4-aminobenzoate from 4-aminobenzoic acid and allyl alcohol

Topic: Synthesis of Allyl 4-Aminobenzoate from 4-Aminobenzoic Acid and Allyl Alcohol Content Type: Technical Guide / Whitepaper Audience: Researchers, Senior Scientists, Process Chemists

Optimized Protocols for High-Purity Monomer Isolation

Executive Summary

Allyl 4-aminobenzoate (CAS: 16336-50-2), often referred to as Allyl PABA, is a bifunctional intermediate critical in the synthesis of functionalized polymers and local anesthetics. Unlike its saturated analogs (benzocaine/procaine), the allyl moiety introduces a reactive olefin capable of radical polymerization or thiol-ene "click" chemistry, making this compound a valuable monomer for grafting UV-absorbing moieties onto polymer backbones.

This guide details two distinct synthetic pathways:

• Direct Fischer Esterification: The atom-economical "green" route, optimized for laboratory scale.

• Acyl Chloride Mediation: The high-fidelity route using thionyl chloride (

  ), recommended for applications requiring >99% purity or strict absence of oligomers.

Chemical Theory & Mechanistic Challenges

The Amphoteric Challenge

The synthesis of allyl 4-aminobenzoate presents a classic chemoselectivity challenge. 4-Aminobenzoic acid (PABA) contains both a nucleophilic amine (

) and an electrophilic carboxylic acid ( ).

• Risk: In the presence of allyl halides, N-alkylation competes with O-alkylation.

• Solution: Utilizing acid catalysis (Fischer) or acid chloride formation protonates the amine (

  ), deactivating its nucleophilicity and directing the reaction exclusively to the carboxyl group.

The Allyl Stability Factor

Allyl alcohol is susceptible to acid-catalyzed isomerization (to propionaldehyde) and radical polymerization.

• Critical Control Point: Reaction temperatures must be maintained below 100°C where possible, and the inclusion of a radical inhibitor (e.g., hydroquinone) is highly recommended during reflux to prevent the formation of colored oligomeric impurities.

Reaction Mechanism (Fischer Route)

The reaction follows the PADPED mechanism (Protonation, Addition, Deprotonation, Protonation, Elimination, Deprotonation).

Figure 1: Simplified mechanistic flow of the acid-catalyzed esterification.

Strategic Synthesis Routes

Method A: Direct Fischer Esterification (Preferred for Scale)

This method utilizes excess allyl alcohol as both reagent and solvent to drive the equilibrium (Le Chatelier’s principle).

Reagents & Stoichiometry:

Reagent	MW ( g/mol )	Equiv.	Role
4-Aminobenzoic Acid	137.14	1.0	Limiting Reagent
Allyl Alcohol	58.08	10.0	Reagent/Solvent
Sulfuric Acid (conc.)	98.08	1.5	Catalyst/Dehydrator

| Hydroquinone | 110.11 | 0.01 | Polymerization Inhibitor |

Protocol:

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charge: Add PABA (13.7 g, 100 mmol) and Allyl Alcohol (58.0 g, ~68 mL). Add Hydroquinone (10 mg).

• Catalyst Addition: Critical Safety Step. Cool the mixture to 0°C in an ice bath. Add conc.

  (8 mL) dropwise. The reaction is exothermic; maintain temp <20°C during addition to prevent charring.

• Reflux: Heat the mixture to gentle reflux (~97-100°C) for 6–8 hours.

  • Monitoring: TLC (30% EtOAc/Hexane). PABA (

    ) should disappear; Product ( ) appears.

• Workup:

  • Cool to room temperature.[1]

  • Evaporate excess allyl alcohol under reduced pressure (Rotovap). Note: Allyl alcohol is toxic; use a rigorous cold trap.

  • Dissolve the oily residue in DCM (100 mL) and water (50 mL).

  • Neutralization: Slowly add saturated

    solution with vigorous stirring until pH ~8. Caution: evolution will be vigorous.

• Isolation: Separate the organic layer. Extract aqueous layer 2x with DCM. Combine organics, dry over

  , and concentrate.

• Purification: Recrystallize from Ethanol/Water or purify via silica column if high purity is required.

Method B: Thionyl Chloride Mediated (High Purity)

Best for small-scale, high-value synthesis where equilibrium yields are insufficient.

Protocol:

• Acid Chloride Formation: Suspend PABA (100 mmol) in dry toluene. Add Thionyl Chloride (

  , 120 mmol) dropwise. Heat to 70°C for 2 hours. The suspension will clear as 4-aminobenzoyl chloride (as the HCl salt) forms.

  • Note:

    and gas are evolved; use a scrubber.

• Esterification: Cool the mixture to 0°C. Add Allyl Alcohol (110 mmol) slowly.

• Quench: Stir at room temperature for 4 hours. Pour into ice water containing

  to neutralize the HCl salt and liberate the free amine ester.

• Extraction: Extract with Ethyl Acetate, dry, and concentrate.

Process Workflow & Control

Figure 2: Operational workflow for the direct esterification route.

Analytical Characterization (Self-Validation)

To validate the synthesis, the following spectroscopic signatures must be present.

1H NMR (400 MHz,

):

• 7.85 (d, J=8.5 Hz, 2H): Aromatic protons ortho to ester.
• 6.63 (d, J=8.5 Hz, 2H): Aromatic protons ortho to amine (shielded).
• 5.95 - 6.05 (m, 1H): Allylic vinyl proton ( ).
• 5.25 - 5.40 (dd, 2H): Terminal vinyl protons ( ).
• 4.75 (d, J=5.5 Hz, 2H): Allylic methylene ( ).
• 4.10 (br s, 2H): Amine protons ( ).

Key QC Check: If the doublet at

4.75 shifts to ~4.1, or if the vinyl signals disappear, the allyl group may have isomerized or polymerized.

Safety & Toxicology

• Allyl Alcohol: Highly toxic and a severe lachrymator. It can be absorbed through the skin. All operations must occur in a functioning fume hood. Double-glove (nitrile) is recommended.

• Thionyl Chloride: Reacts violently with water to release HCl and

  .

• PABA: Generally low toxicity but can cause allergic dermatitis in sensitive individuals.

References

• BenchChem. (2025).[2][3] 4-Aminobenzoyl chloride synthesis and reactivity. Retrieved from .

• PubChem. (2025).[4] Compound Summary: Allyl 4-aminobenzoate.[5] National Library of Medicine. Retrieved from .

• Cohen, J. B. (1928). Practical Organic Chemistry. Macmillan.

• Sigma-Aldrich. (2025). Safety Data Sheet: Allyl Alcohol. Retrieved from .

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Propan-2-yl 4-aminobenzoate | C10H13NO2 | CID 87470 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. allyl 4-aminobenzoate Ten Chongqing Chemdad Co. ，Ltd [chemdad.com]

An In-depth Technical Guide to the Stability of Allyl 4-Aminobenzoate Hydrochloride Under Acidic Conditions

Preamble: Navigating the Stability Landscape of Ester-Containing Active Pharmaceutical Ingredients (APIs)

In the realm of pharmaceutical development, the intrinsic chemical stability of an active pharmaceutical ingredient (API) is a cornerstone of its safety, efficacy, and shelf-life. For molecules containing ester functionalities, such as Allyl 4-Aminobenzoate Hydrochloride, the susceptibility to hydrolysis, particularly under acidic conditions, presents a critical challenge that must be thoroughly understood and quantified. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the stability of Allyl 4-Aminobenzoate Hydrochloride. By integrating established chemical principles with robust experimental design, this document serves as a practical blueprint for conducting forced degradation studies, elucidating degradation pathways, and developing a stability-indicating analytical method. While direct stability data for Allyl 4-Aminobenzoate Hydrochloride is not extensively published, this guide leverages well-documented principles of ester hydrolysis and the known behavior of its close structural analog, benzocaine (ethyl 4-aminobenzoate), to provide an authoritative and scientifically-grounded approach.[1][2][3][4]

Section 1: The Molecule in Focus - Allyl 4-Aminobenzoate Hydrochloride

Allyl 4-aminobenzoate is an ester of 4-aminobenzoic acid and allyl alcohol. As the hydrochloride salt, the basic amino group is protonated, enhancing its solubility in aqueous media. The molecule possesses two primary functional groups that dictate its chemical reactivity and stability: the aromatic amine and the allyl ester.

• The Ester Linkage: This is the most probable site of degradation under acidic conditions. Acid-catalyzed hydrolysis is a well-established reaction mechanism for esters, leading to their cleavage into the parent carboxylic acid and alcohol.[5][6]

• The Aromatic Amine: While generally stable, aromatic amines can be susceptible to oxidation. However, under acidic hydrolytic conditions without the presence of strong oxidizing agents, this group is expected to remain largely intact. Its protonated state as the hydrochloride salt further reduces its nucleophilicity.

• The Allyl Group: The carbon-carbon double bond in the allyl group is relatively stable under acidic conditions but could potentially undergo hydration or other addition reactions under very harsh conditions (e.g., high acid concentration and temperature), though this is considered a secondary and less likely degradation pathway compared to ester hydrolysis.

Section 2: The Cornerstone of Stability Assessment - Forced Degradation Studies

Forced degradation, or stress testing, is the deliberate degradation of a drug substance at conditions more severe than accelerated stability testing.[5] It is a regulatory requirement and an indispensable tool for:

• Elucidating Degradation Pathways: Identifying the likely degradation products that could form under normal storage conditions.

• Developing Stability-Indicating Methods: Ensuring the analytical method can accurately separate and quantify the intact API from its degradation products.

• Understanding Molecular Vulnerabilities: Revealing the intrinsic stability of the molecule and its susceptibility to various environmental factors, such as pH.

Causality in Experimental Design: Why Acidic Stress?

For an ester-containing API intended for oral administration or formulation in an aqueous vehicle, understanding its behavior in an acidic environment is paramount. The acidic environment of the stomach, or the potential for acidic excipients in a formulation, can trigger hydrolytic degradation. By intentionally stressing the molecule with acid, we can proactively identify and quantify this degradation, which informs formulation strategies to mitigate this instability.

Section 3: Proposed Primary Degradation Pathway Under Acidic Conditions

The principal degradation mechanism for Allyl 4-Aminobenzoate Hydrochloride in an acidic aqueous solution is the acid-catalyzed hydrolysis of the ester bond. This reaction is reversible, but in the presence of excess water, the equilibrium is driven towards the hydrolysis products.[6]

The proposed reaction is as follows:

Allyl 4-Aminobenzoate + H₂O (in the presence of H⁺) → 4-Aminobenzoic Acid (PABA) + Allyl Alcohol

This pathway is analogous to the well-documented acid-catalyzed hydrolysis of benzocaine, which yields 4-aminobenzoic acid and ethanol.[1][2]

Caption: Proposed Acid-Catalyzed Hydrolysis Pathway.

Section 4: A Self-Validating Experimental Protocol for Forced Degradation

This protocol is designed to induce measurable degradation of Allyl 4-Aminobenzoate Hydrochloride, providing samples for the development and validation of a stability-indicating analytical method.

Materials and Reagents

• Allyl 4-Aminobenzoate Hydrochloride (Reference Standard)

• Hydrochloric Acid (HCl), 0.1 M and 1 M solutions

• Sodium Hydroxide (NaOH), 0.1 M and 1 M solutions (for neutralization)

• HPLC-grade Acetonitrile

• HPLC-grade Methanol

• Ammonium Acetate

• Purified water (18 MΩ·cm)

• Class A volumetric flasks and pipettes

• pH meter

• Water bath or oven capable of maintaining 60°C ± 2°C

Step-by-Step Experimental Workflow

• Stock Solution Preparation: Accurately weigh and dissolve Allyl 4-Aminobenzoate Hydrochloride in purified water to prepare a stock solution of 1 mg/mL.

• Stress Sample Preparation:

  • Pipette 5 mL of the stock solution into three separate 50 mL volumetric flasks.

  • To the first flask, add 5 mL of 0.1 M HCl.

  • To the second flask, add 5 mL of 1 M HCl.

  • The third flask will serve as a control; add 5 mL of purified water.

  • Dilute all flasks to volume with purified water. This results in a final API concentration of 0.1 mg/mL in matrices of 0.01 M HCl, 0.1 M HCl, and water.

• Incubation:

  • Place the flasks in a water bath or oven set to 60°C.

  • Protect the samples from light to prevent any potential photolytic degradation.

• Time-Point Sampling:

  • Withdraw aliquots (e.g., 1 mL) from each flask at predetermined time points (e.g., 0, 2, 4, 8, 12, and 24 hours).

• Sample Quenching and Preparation:

  • Immediately cool the withdrawn aliquot to room temperature.

  • Neutralize the acidic samples by adding an equimolar amount of NaOH (e.g., add 1 mL of 0.01 M NaOH to the 0.01 M HCl sample).

  • Dilute the neutralized sample with the HPLC mobile phase to a final concentration suitable for analysis (e.g., 10 µg/mL).

• Analysis: Analyze the prepared samples using the developed stability-indicating HPLC method (see Section 5).

Caption: Experimental Workflow for Forced Degradation Study.

Section 5: Development of a Stability-Indicating HPLC Method

A stability-indicating method is an analytical procedure that can accurately and selectively measure the active ingredient in the presence of its potential degradation products. Based on methods developed for 4-aminobenzoic acid and its esters, a reversed-phase HPLC method with UV detection is proposed.[7][8][9]

Proposed HPLC Parameters

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides good retention and separation for moderately polar compounds like PABA and its esters.
Mobile Phase	A: 20 mM Ammonium Acetate, pH 4.0B: Acetonitrile	A buffered aqueous phase controls the ionization of the amine and carboxyl groups, while acetonitrile provides the organic strength for elution.
Gradient	5% B to 70% B over 15 minutes	A gradient elution is necessary to separate the more polar PABA from the less polar parent API, Allyl 4-Aminobenzoate.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Column Temp.	30°C	Ensures reproducible retention times by controlling the viscosity of the mobile phase.
Detection	UV at 280 nm	Both the parent API and the primary degradant (PABA) contain a chromophore and should exhibit strong absorbance at this wavelength.[9]
Injection Vol.	10 µL	A typical injection volume for standard HPLC analysis.

Method Validation and Trustworthiness

The trustworthiness of this method must be established through validation, demonstrating its specificity. This is achieved by analyzing the stressed samples generated in Section 4. The method is considered "stability-indicating" if:

• Peak Purity: The parent API peak is spectrally pure at all time points, indicating no co-eluting degradants. This can be assessed using a photodiode array (PDA) detector.

• Resolution: The parent API peak is well-resolved (Resolution > 2) from the peaks of all degradation products.

• Mass Balance: The sum of the amount of the parent API and the amount of all degradation products remains constant throughout the study, ideally between 95% and 105%.

Section 6: Interpretation of Results and Data Presentation

The data obtained from the HPLC analysis of the stressed samples should be tabulated to clearly demonstrate the degradation profile of Allyl 4-Aminobenzoate Hydrochloride under acidic conditions.

Sample Data Summary Table

Time (hours)	Stress Condition	% Allyl 4-Aminobenzoate Remaining	% 4-Aminobenzoic Acid (PABA) Formed	Mass Balance (%)
0	0.1 M HCl @ 60°C	100.0	0.0	100.0
2	0.1 M HCl @ 60°C	95.2	4.7	99.9
4	0.1 M HCl @ 60°C	90.5	9.3	99.8
8	0.1 M HCl @ 60°C	81.8	18.0	99.8
12	0.1 M HCl @ 60°C	73.9	25.8	99.7
24	0.1 M HCl @ 60°C	58.1	41.5	99.6

(Note: The data presented in this table is illustrative and represents expected trends.)

Implications for Drug Development

The quantitative results from this study will directly influence several key aspects of the drug development process:

• Formulation Development: If significant degradation is observed, formulators may need to include buffering agents to maintain a pH where the API is more stable, or consider non-aqueous formulations.

• Packaging and Storage: The data will inform the selection of appropriate packaging to protect the drug from environmental factors and will help establish recommended storage conditions.

• Shelf-Life Determination: The degradation kinetics derived from these studies can be used to predict the shelf-life of the drug product under normal storage conditions as outlined in ICH guidelines.[10]

Section 7: Conclusion

This technical guide provides a robust and scientifically-grounded framework for assessing the stability of Allyl 4-Aminobenzoate Hydrochloride under acidic conditions. By leveraging established principles of physical organic chemistry and drawing parallels with the well-studied analog benzocaine, this document outlines a comprehensive approach from theoretical degradation pathway analysis to detailed experimental protocols and the development of a self-validating, stability-indicating HPLC method. The successful execution of these studies is not merely a regulatory hurdle but a fundamental scientific investigation that ensures the development of a safe, effective, and stable pharmaceutical product.

References

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.). International Journal of Pharmaceutical and Phytopharmacological Research. Retrieved February 25, 2026, from [Link]

• Köllmer, M., Popescu, C., Manda, P., & Gemeinhart, R. A. (2013). Stability of Benzocaine Formulated in Commercial Oral Disintegrating Tablet Platforms. AAPS PharmSciTech, 14(4), 1333–1340. [Link]

• ResearchGate. (2013). Structure of benzocaine and its primary degradation products, p-aminobenzoic acid, and N-formylbenzocaine. Retrieved February 25, 2026, from [Link]

• ResearchGate. (2013). Degradation under acid conditions. Retrieved February 25, 2026, from [Link]

• Cmoch, P., Płonka, W., & Jelińska, A. (2018). The Analysis of the Physicochemical Properties of Benzocaine Polymorphs. Molecules, 23(7), 1737. [Link]

• Rigid PN Cages as 3-Dimensional Building Blocks for Crystalline or Amorphous Networked Materials - Supporting Information. (n.d.). Retrieved February 25, 2026, from [Link]

• Stability Studies in Pharmaceuticals: Guidelines and Recent Advances. (2025). International Journal for Scientific Research and Development. Retrieved February 25, 2026, from [Link]

• European Medicines Agency. (2023, July 13). Stability testing of existing active substances and related finished products. Retrieved February 25, 2026, from [Link]

• El-Gindy, A., El-Zeany, B., & Awad, T. (n.d.). Analytical Methods. Royal Society of Chemistry. Retrieved February 25, 2026, from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 4-Aminobenzoic acid. Retrieved February 25, 2026, from [Link]

• Chemdad. (n.d.). allyl 4-aminobenzoate. Retrieved February 25, 2026, from [Link]

• Reversed-phase high-performance liquid chromatography of disaccharides labeled by 4-aminobenzoic acid ethyl ester. (n.d.). Der Pharma Chemica. Retrieved February 25, 2026, from [Link]

• ResearchGate. (2025, August 6). Intramolecular General Base Catalyzed Ester Hydrolysis. The Hydrolysis of 2-Aminobenzoate Esters. Retrieved February 25, 2026, from [Link]

• Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. (n.d.). Retrieved February 25, 2026, from [Link]

• Kastel, R., Rosival, I., & Blahovec, J. (1994). Simultaneous determination of p-aminobenzoic acid and its metabolites in urine by high performance liquid chromatography. Biomedical Chromatography, 8(6), 294–296. [Link]

• Organic Chemistry Portal. (n.d.). Allyl Ethers - Protecting Groups. Retrieved February 25, 2026, from [Link]

• Pan American Health Organization. (n.d.). Annex 5 Guidelines for stability testing of pharmaceutical products containing well established drug substances in conventional dosage forms. Retrieved February 25, 2026, from [Link]

• Guideline for Stability Study of Imported Drug Substance and Drug Product for human and biological products submitted according. (n.d.). Retrieved February 25, 2026, from [Link]

• Clark, J. (n.d.). Hydrolysis of esters. Chemguide. Retrieved February 25, 2026, from [Link]

• Stenford, B. A., & Ngassa, F. N. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 10), 1581–1585. [Link]

• ResearchGate. (2025, August 6). Synthesis, characterization and biological evaluation of allyl, benzyl and 4-nitrobenzyl derivatives of aminopyridinium bromides. Retrieved February 25, 2026, from [Link]

• SYNTHESIS AND CHARACTERIZATION OF A NOVEL SUGAR BASED CROSS-LINKER. (n.d.). Revue Roumaine de Chimie. Retrieved February 25, 2026, from [Link]

Sources

• 1. Stability of Benzocaine Formulated in Commercial Oral Disintegrating Tablet Platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. ajpsonline.com [ajpsonline.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Simultaneous determination of p-aminobenzoic acid and its metabolites in urine by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ema.europa.eu [ema.europa.eu]

Allyl 4-aminobenzoate Hydrochloride: Functional Monomer for Advanced Polymer Architectures

Executive Summary

Allyl 4-aminobenzoate hydrochloride (A4AB-HCl) represents a specialized class of functional monomers bridging the gap between bioactive small molecules and structural polymer backbones. Unlike standard vinyl monomers (e.g., acrylates), A4AB-HCl combines the resonant stability of the allyl group with the chemical versatility of a primary aromatic amine.

This guide provides a technical deep-dive into its application as a molecular recognition element in Molecularly Imprinted Polymers (MIPs) and a precursor for functionalized hybrid materials (e.g., POSS nanocomposites). It addresses the critical challenge of allylic degradative chain transfer and outlines specific protocols to overcome low reactivity ratios during polymerization.

Chemical Basis & Functional Utility

Molecular Architecture

The structure of A4AB-HCl (CAS: 1087731-00-7) consists of a para-aminobenzoic acid (PABA) core esterified with an allyl group. The hydrochloride salt form ensures water solubility and stability of the amine against premature oxidation.

Feature	Chemical Function	Application Relevance
Allyl Group ( )	Polymerizable moiety (low reactivity).	Allows for controlled copolymerization or thiol-ene "click" chemistry; prevents "runaway" exotherms common with acrylates.
Ester Linkage ( )	Hydrolyzable bond.	Enables the molecule to act as a "prodrug" monomer, releasing bioactive PABA or benzocaine analogs upon degradation.
Primary Amine ( )	Recognition/Anchoring site.	Critical for H-bonding in MIPs or further derivatization (e.g., Schiff base formation).
Hydrochloride Salt ( )	Ionic character.	Increases solubility in polar solvents (water, methanol) for hydrogel synthesis.

The "Allylic Challenge" in Polymerization

Researchers must recognize that A4AB-HCl does not homopolymerize efficiently via standard free-radical methods. The allylic hydrogen (adjacent to the double bond) is susceptible to abstraction by propagating radicals, leading to a resonance-stabilized allylic radical that terminates chain growth—a process known as degradative chain transfer .

Strategic Solution: A4AB-HCl is best utilized as a comonomer (typically <15 mol%) with highly reactive partners (methacrylates, acrylamides) or in step-growth systems like hydrosilylation.

Synthesis of the Monomer

Note: While commercially available, in-house synthesis allows for fresh salt preparation, ensuring maximum purity for sensitive MIP applications.

Protocol: Fischer Esterification of PABA

Objective: Synthesize Allyl 4-aminobenzoate from 4-aminobenzoic acid and allyl alcohol.

Reagents:

• 4-Aminobenzoic acid (PABA)

• Allyl alcohol (Excess, acts as solvent)

• Thionyl chloride (

  ) or conc.

• Diethyl ether (for precipitation)

Workflow:

• Activation: Chill allyl alcohol (10 equiv) to 0°C. Dropwise add thionyl chloride (1.2 equiv) under inert atmosphere (

  ). Caution: Exothermic, releases HCl/SO2 gas.

• Addition: Add PABA (1 equiv) in portions.

• Reflux: Heat to reflux (approx. 90-100°C) for 4–6 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 3:1).

• Isolation: Evaporate excess allyl alcohol under reduced pressure.

• Salt Formation: Dissolve the residue in minimal ethanol and pour into cold diethyl ether. The A4AB-HCl will precipitate as a white/off-white solid.

• Purification: Recrystallize from Ethanol/Ether.

Figure 1: Acid-catalyzed esterification pathway for A4AB-HCl synthesis.

Polymerization Strategies & Applications

Molecularly Imprinted Polymers (MIPs)

A4AB-HCl is an ideal functional monomer for imprinting templates that require hydrogen bonding (e.g., local anesthetics, sulfonamides). The aniline amine interacts with the template, while the allyl group locks the geometry into the polymer matrix.

Mechanism:

• Pre-assembly: The amine of A4AB-HCl forms H-bonds with the carbonyl or sulfonyl groups of the template.

• Locking: Copolymerization with a crosslinker (EGDMA or TRIM) freezes this interaction.

• Removal: Washing removes the template, leaving a cavity enriched with amine groups in a specific spatial orientation.

Experimental Protocol: MIP Synthesis for Anesthetic Detection

• Template: Benzocaine (structural analog)

• Functional Monomer: Allyl 4-aminobenzoate HCl

• Crosslinker: Ethylene glycol dimethacrylate (EGDMA)[1][2]

• Initiator: AIBN (Azobisisobutyronitrile)

• Porogen: Acetonitrile/Toluene (1:1)

Steps:

• Dissolve Template (1 mmol) and A4AB-HCl (4 mmol) in Porogen (5 mL). Sonicate for 10 min to maximize pre-complexation.

• Add EGDMA (20 mmol) and AIBN (1% w/w of total monomers).

• Purge with Nitrogen for 10 mins to remove oxygen.

• Thermal Polymerization: Seal and heat at 60°C for 24 hours.

• Work-up: Grind the resulting bulk polymer; sieve to 25–63 µm.

• Extraction: Soxhlet extraction with Methanol/Acetic Acid (9:1) until no template is detected by UV-Vis.

Hydrosilylation: Hybrid Nanocomposites (POSS)

A4AB-HCl is extensively used to functionalize Polyhedral Oligomeric Silsesquioxanes (POSS). The allyl group reacts with Si-H groups on the POSS cage via Karstedt’s catalyst, attaching the aminobenzoate group to the inorganic core.

Significance: This creates "hairy" nanoparticles that can be incorporated into polyurethanes to improve thermal stability or biological compatibility.

Reaction:

Visualization of Experimental Workflows

The following diagram illustrates the decision matrix for selecting the polymerization route based on the desired material property.

Figure 2: Strategic selection of polymerization mechanism for A4AB-HCl.

Characterization & Quality Control

To validate the incorporation of A4AB-HCl into the polymer, the following analytical signatures must be confirmed.

Technique	Target Signal	Interpretation
FTIR	1710 cm⁻¹ (C=O stretch)	Confirms ester presence (intact monomer).
FTIR	3300–3400 cm⁻¹ (N-H stretch)	Confirms presence of primary amine (critical for MIPs).
¹H NMR	5.0–6.0 ppm (Allyl vinyl protons)	Disappearance of these peaks confirms successful polymerization/hydrosilylation.
UV-Vis	~290 nm	Characteristic absorption of the aminobenzoate chromophore; used to quantify loading.

References

• Reddy, S. K., & Madhavan, K. (2008). Synthesis of ester–amine-functionalized silsesquioxane and its polyurethane nanocomposites. Journal of Applied Polymer Science.

• Almashhadani, H. A. (2023).[1] Synthesis and Characterization of Molecularly Imprinted Polymers for Metronidazole by using Allyl Chloride and Allyl Bromide as Monomers. ResearchJournal of Pharmacy and Technology. Retrieved from [Link] (Context: Use of allyl/aminobenzoate derivatives in MIPs).

• Tsvetkov, D. E., et al. (2016).[3] Synthesis of 4-aminobenzoic acid esters of polyethylene glycol and their use for pegylation of therapeutic proteins. RSC Advances. Retrieved from [Link] (Context: Chemistry of aminobenzoate esters).

Sources

• 1. Synthesis and Characterization of Molecularly Imprinted Polymers for Metronidazole by using Allyl Chloride and Allyl Bromide as Monomers (2023) | Haider Abdulkareem Almashhadani [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. 4-(Allylamino)benzoic acid | 53624-18-3 | Benchchem [benchchem.com]

Protocols & Analytical Methods

Application Note: Protocol for Radical Polymerization of Allyl 4-Aminobenzoate Hydrochloride

Part 1: Executive Summary & Scientific Rationale

The Allylic Challenge

Polymerizing allyl monomers is historically challenging due to degradative chain transfer . In standard allyl monomers (e.g., allyl acetate), the propagating radical abstracts a hydrogen atom from the allylic methylene group (

-position) of a monomer molecule. This generates a resonance-stabilized allylic radical that is too stable to re-initiate polymerization, effectively terminating the chain and resulting in low molecular weight oligomers.

The "Salt Effect" Solution

This protocol leverages the electrostatic and polar effects of the hydrochloride salt form. Protonating the amine group of allyl 4-aminobenzoate (

for the aniline moiety) exerts a strong electron-withdrawing effect on the aromatic ring, which inductively destabilizes the transition state for hydrogen abstraction at the allylic position. Furthermore, the use of a cationic initiator (like V-50) creates charge repulsion between the growing chain end and the monomer's allylic hydrogens, favoring addition (propagation) over abstraction (termination).

Application Scope

Poly(allyl 4-aminobenzoate) serves as a functionalized scaffold for:

• Biomedical Coatings: The aminobenzoate moiety mimics benzocaine, offering potential analgesic properties.

• Post-Polymerization Modification: The aromatic amine remains available for diazo-coupling or amide bond formation.

• Hydrogels: When copolymerized with crosslinkers.[1]

Part 2: Mechanism & Theory

The following diagram illustrates the kinetic competition between chain propagation and degradative chain transfer, highlighting how the hydrochloride salt form shifts the equilibrium toward polymer formation.

Figure 1: Kinetic pathway of allyl polymerization. The protonated amine group reduces the rate of H-abstraction (

), allowing the propagation rate ( ) to dominate.

Part 3: Materials & Equipment

Reagents Table

Reagent	Purity/Grade	Role	Notes
Allyl 4-aminobenzoate HCl	>98%	Monomer	Hygroscopic; store in desiccator.
DMSO-d6	99.9%	Solvent	Preferred for solubility of aromatic salts.
AIBN (Azobisisobutyronitrile)	Recrystallized	Initiator	Recrystallize from methanol before use.
V-50 (Alternative Initiator)	>98%	Initiator	Water-soluble azo initiator (use if solvent is water).
Ethyl Acetate	ACS Grade	Precipitant	For workup.
Methanol	HPLC Grade	Wash Solvent	Removal of unreacted monomer.

Critical Equipment

• Schlenk Line or Glovebox: Strict oxygen exclusion is mandatory.

• Oil Bath / Heating Block: Capable of maintaining 65°C ± 1°C.

• NMR Spectrometer: For conversion monitoring.

Part 4: Experimental Protocol

Phase 1: Preparation & Degassing

Objective: Dissolve monomer and remove dissolved oxygen, which acts as a radical scavenger.

• Dissolution:

  • In a 25 mL Schlenk tube equipped with a magnetic stir bar, dissolve 1.0 g (4.7 mmol) of Allyl 4-aminobenzoate hydrochloride in 3.0 mL of DMSO .

  • Note: High monomer concentration (~1.5 M) is crucial for allyl polymerization to maximize the rate of propagation (

    ).

• Initiator Addition:

  • Add 38 mg (0.23 mmol, 5 mol%) of AIBN.

  • Expert Insight: A high initiator load (3-5%) is standard for allyl monomers to compensate for the inevitable loss of radicals to chain transfer events.

• Degassing (Freeze-Pump-Thaw):

  • Freeze the solution in liquid nitrogen.

  • Apply vacuum (<100 mTorr) for 10 minutes.

  • Thaw in warm water while under static vacuum.

  • Refill with dry Nitrogen or Argon.

  • Repeat 3 times.

  • Self-Validating Check: No bubbles should evolve from the solution during the final thaw.

Phase 2: Polymerization

Objective: Thermal initiation and chain growth.

• Reaction:

  • Place the Schlenk tube in a pre-heated oil bath at 65°C .

  • Stir at 300 RPM.

  • Duration: 48 hours.

  • Note: Allyl polymerization is slow.[] Do not shorten this time unless conversion monitoring indicates completion.

• In-Process Control (Optional):

  • At 24h, extract a 50 µL aliquot via syringe (under N2 flow).

  • Analyze via 1H NMR (DMSO-d6). Calculate conversion by integrating the vinyl peaks (5.0–6.0 ppm) relative to the aromatic protons (which remain constant).

Phase 3: Workup & Purification

Objective: Isolate the polymer and remove unreacted monomer.[3]

• Termination:

  • Remove the tube from heat and expose to air to quench the radicals.

  • Cool to room temperature.

• Precipitation:

  • Add the reaction mixture dropwise into a beaker containing 50 mL of Ethyl Acetate (under vigorous stirring).

  • The polymer should precipitate as a white/off-white solid.

  • Troubleshooting: If an oil forms instead of a solid, decant the supernatant, redissolve the oil in minimal Methanol, and re-precipitate into cold Diethyl Ether.

• Washing:

  • Filter the solid using a sintered glass funnel (Porosity 4).

  • Wash the cake 3x with Ethyl Acetate to remove residual monomer.

• Drying:

  • Dry under vacuum at 40°C for 24 hours.

Part 5: Characterization & QC

1H NMR Analysis

The success of the polymerization is validated by specific spectral changes:

Feature	Monomer (Allyl 4-aminobenzoate)	Polymer (Poly-AAB)
Vinyl Protons	Multiplets at 5.2–5.4 ppm and 5.9–6.1 ppm	Absent (or <5% residual)
Backbone	N/A	Broad signals at 1.5–2.5 ppm (Methine/Methylene)
Aromatic Protons	Sharp doublets (~6.6, 7.7 ppm)	Broadened signals (restricted rotation)

Molecular Weight (GPC)

• Eluent: DMF + 10 mM LiBr (to suppress ionic interactions of the amine salt with the column).

• Expected Result:

  typically 2,000 – 8,000 Da (Oligomeric to low polymeric range). Dispersity ( ) is usually broad (1.5 – 2.0).

Part 6: Troubleshooting & Optimization

Figure 2: Troubleshooting logic flow for polymerization failure.

Expert Tips

• Salt Integrity: Ensure the monomer is the hydrochloride salt. If using the neutral amine, add 1.05 eq of HCl (in Dioxane or Ether) to generate the salt before polymerization. The neutral amine will not polymerize effectively.

• Gradual Addition: For higher conversion, dissolve the AIBN in a small amount of DMSO and add it in 3 portions (0h, 12h, 24h) to maintain a steady radical flux.

References

• Polymerization of Allylamine Salts

  • Title: Free Radical Polymerization of Allylamine in Different Acidic Media.[4]

  • Source: ResearchG

  • URL:[Link]

• Allyl Monomer Kinetics

  • Title: Study of radical polymerization of diallyl monomer based on allyl bromide and piperidine.[5]

  • Source: E3S Web of Conferences (2023).[5]

  • URL:[Link]

• Title: Process for making allyl polymers and copolymers (Patent EP0686646A2).

• Monomer Data

  • Title: Allyl 4-aminobenzoate hydrochloride Product Inform

  • Source: Sigma-Aldrich.

Sources

• 1. researchgate.net [researchgate.net]
• 3. EP0686646A2 - Process for making allyl polymers and copolymers - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. e3s-conferences.org [e3s-conferences.org]

Application Note: Heterobifunctional Cross-linking Strategies Using Allyl 4-aminobenzoate Hydrochloride (ABAH)

Executive Summary

This guide details the application of Allyl 4-aminobenzoate hydrochloride (ABAH) as a heterobifunctional cross-linking agent and functional monomer in the design of advanced hydrogel systems. Unlike standard homobifunctional cross-linkers (e.g., MBA, PEG-DA), ABAH possesses two distinct reactive sites with orthogonal chemistries: a primary aromatic amine and an allyl ester .

This duality allows researchers to decouple the functionalization step from the gelation step, enabling the synthesis of:

• Photo-curable Bio-inks: Converting natural polymers (Alginate, Hyaluronic Acid, Gelatin) into photocrosslinkable derivatives.

• Thiol-Ene "Click" Hydrogels: Creating step-growth networks with high structural homogeneity.

• Molecularly Imprinted Polymers (MIPs): Introducing hydrophobic aromatic domains for drug sequestration.

Chemical Profile & Reactivity[1][2][3]

To use ABAH effectively, one must understand its specific reactivity profile. It is not a "drop-in" cross-linker but a "linker-monomer."

Property	Specification	Critical Application Note
Chemical Structure		Aromatic ring provides - stacking potential (increased mechanical strength).
Amine Reactivity	Primary Aromatic Amine ( )	Low nucleophilicity due to resonance. Requires efficient activation (e.g., EDC/NHS) or high pH for conjugation.
Allyl Reactivity	Allyl Group ( )	Resistant to homopolymerization due to degradative chain transfer. Ideal for Thiol-Ene or copolymerization with acrylates.
Solubility	Soluble in DMSO, Ethanol; Limited in neutral water.	Crucial: The HCl salt is water-soluble, but deprotonation (required for reaction) decreases solubility. Use co-solvents (DMSO/Water).
pKa (Amine)	~2.5 - 3.0 (Conjugate acid)	The amine is less basic than aliphatic amines. Deprotonation occurs readily at pH > 4.

Mechanism of Action

The utility of ABAH lies in its ability to transform carboxyl-rich biopolymers into allyl-functionalized macromonomers, which can then be cross-linked via light or "click" chemistry.

The "Two-Step" Cross-linking Logic

• Grafting (Step 1): The amine group of ABAH reacts with carboxylic acid groups on a polymer backbone (e.g., Hyaluronic Acid) via amide bond formation.

• Network Formation (Step 2): The pendant allyl groups react with a dithiol cross-linker (e.g., PEG-Dithiol) or acrylate monomers under UV light to form the hydrogel.

Visualization of the Workflow

Figure 1: The sequential workflow for utilizing ABAH to convert standard biopolymers into photo-crosslinkable hydrogel precursors.

Experimental Protocols

Protocol A: Synthesis of Allyl-Functionalized Hyaluronic Acid (HA-Allyl)

Target: Creating a photo-curable bio-ink using ABAH as the functionalizing agent.

Reagents:

• Sodium Hyaluronate (MW ~100 kDa)

• ABAH (Allyl 4-aminobenzoate HCl)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-Hydroxysuccinimide)

• MES Buffer (pH 4.7) and PBS (pH 7.4)

• Neutralizing Base: 1M NaOH

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 g of Sodium Hyaluronate in 100 mL of MES buffer (1% w/v). Stir until fully hydrated.

• Carboxyl Activation: Add EDC (4 equiv. relative to HA carboxyls) and NHS (1 equiv.) to the solution. Stir for 15 minutes at room temperature to form the active ester.

• ABAH Preparation (Critical Step):

  • Dissolve ABAH in a minimal amount of DMSO/Water (50:50).

  • Self-Validating Check: The solution must be clear. If cloudy, the concentration is too high.

  • Add the ABAH solution to the activated HA mixture.

• pH Adjustment: Immediately adjust the pH to 7.0–7.5 using 1M NaOH.

  • Why? The reaction requires the unprotonated amine (

    ). Since ABAH is an HCl salt, it is acidic. Failure to raise pH will result in zero conjugation .

• Reaction: Stir for 24 hours at room temperature protected from light (to preserve the allyl group).

• Purification: Dialyze against dilute NaCl solution for 2 days, then distilled water for 2 days (MWCO 3.5 kDa) to remove unreacted ABAH and urea byproducts.

• Lyophilization: Freeze-dry to obtain the white, flocculent HA-Allyl polymer.

Protocol B: Thiol-Ene Photo-Crosslinking

Target: Forming the hydrogel using the HA-Allyl precursor.

Reagents:

• HA-Allyl (from Protocol A)

• PEG-Dithiol (MW 1000–3400 Da)

• Photoinitiator: LAP (Lithium phenyl-2,4,6-trimethylbenzoylphosphinate)

Methodology:

• Precursor Solution: Dissolve HA-Allyl (2% w/v) in PBS.

• Cross-linker Addition: Add PEG-Dithiol.

  • Stoichiometry: Calculate the molar ratio of Allyl groups to Thiol groups. An ideal ratio is 1:1 for complete conversion, or 1:0.8 to leave residual allyl groups for post-functionalization.

• Initiator: Add LAP (0.05% w/v final concentration).

• Curing: Inject the solution into a mold. Irradiate with UV light (365 nm or 405 nm) at 10 mW/cm² for 60–120 seconds.

• Validation: Perform a "Tilt Test". The vial should be invertible without flow.

Critical Technical Notes & Troubleshooting

The "Oxygen Inhibition" Trap

Allyl groups are susceptible to oxygen inhibition during radical polymerization.

• Symptom: Surface remains tacky or liquid after UV exposure.

• Solution: Perform cross-linking in an argon/nitrogen atmosphere OR use the Thiol-Ene mechanism (Protocol B), which is inherently resistant to oxygen inhibition compared to pure acrylate systems.

Solubility Issues with ABAH

The aromatic ring makes ABAH hydrophobic once deprotonated.

• Observation: Precipitate forms when adding NaOH in Protocol A.

• Fix: Maintain a co-solvent ratio of at least 20% DMSO or Ethanol during the conjugation step to keep the free base form of ABAH in solution.

Degree of Substitution (DS) Analysis

You must quantify how much ABAH attached to the backbone.

• Method: 1H-NMR in

  .

• Marker: Look for the aromatic protons of the benzoate ring (two doublets around 6.6–7.8 ppm) and the allyl multiplet (5.8–6.0 ppm). Compare integration with the sugar backbone protons (acetamido peak at 2.0 ppm for HA).

References

• Hoyle, C. E., & Bowman, C. N. (2010). Thiol-Ene Click Chemistry. Angewandte Chemie International Edition. [Link]

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Chapter on Carbodiimide Coupling). [Link]

• Segura, T., & Anderson, B. C. (2017). Crosslinking Strategies for Hydrogel Formation in Tissue Engineering. Polymer Reviews. [Link]

Disclaimer: This protocol involves the use of UV light and chemical cross-linkers.[1] Always consult the Safety Data Sheet (SDS) for ABAH and other reagents before experimentation. This guide is for research purposes only.

Sources

• 1. mdpi.com [mdpi.com]

Application Note: High-Efficiency Thiol-Ene Functionalization of Allyl 4-Aminobenzoate Hydrochloride

Executive Summary

This guide details the protocol for the functionalization of Allyl 4-aminobenzoate hydrochloride (A4AB-HCl) via radical-mediated thiol-ene click chemistry. A4AB is a structural analog of benzocaine where the ethyl ester is replaced by an allyl ester, providing a "clickable" handle while retaining the pharmacophore (the 4-aminobenzoate core) responsible for local anesthetic activity.

Key Technical Insight: While thiol-ene chemistry is often described as "click" (rapid, high yield), allyl esters suffer from degradative chain transfer (allylic hydrogen abstraction) which can retard reaction rates compared to vinyl esters or norbornenes. This protocol addresses this kinetic limitation through stoichiometry control and specific initiator selection, ensuring >95% conversion.

Chemical Context & Mechanism[1][2][3][4][5][6][7]

The Molecule: Allyl 4-Aminobenzoate (A4AB)

The target molecule contains two distinct functional regions:

• The "Click" Handle: The allyl ester group (-COOCH₂CH=CH₂). This is the site of the thiol-ene reaction.[1][2][3][4][5][6]

• The Bioactive Core: The primary aniline (-NH₂) and the aromatic ring. This region is orthogonal to radical thiol-ene conditions, meaning the anesthetic pharmacophore remains intact post-reaction.

The Reaction: Radical-Mediated Thiol-Ene Addition

The reaction proceeds via a free-radical step-growth mechanism.[1][3] Unlike base-catalyzed Michael addition, the radical pathway is compatible with the free amine on the A4AB molecule.

Mechanism Steps:

• Initiation: Photoinitiator generates radicals (

  ) upon UV/Vis irradiation.[3][6]

• Thiyl Formation:

  abstracts a hydrogen from the thiol (R-SH) to form a thiyl radical ( ).

• Propagation (Addition):

  adds to the allyl double bond in an anti-Markovnikov fashion.

• Chain Transfer: The resulting carbon-centered radical abstracts a hydrogen from another thiol molecule, regenerating

  and forming the final thioether product.

The "Allyl Penalty" (Critical Consideration)

Allyl monomers possess abstractable protons at the

-carbon (next to the oxygen). The carbon-centered radical formed during propagation is somewhat stabilized, but it can occasionally abstract a hydrogen from its own allylic position or another monomer, leading to chain termination or slower kinetics.

• Solution: We utilize a thiol excess (1.2 - 1.5 eq) and high-efficiency photoinitiators (Type I) to drive the reaction to completion.

Visualization of Reaction Pathway

The following diagram illustrates the workflow from the raw HCl salt to the final functionalized conjugate.

Figure 1: Workflow converting the stable HCl salt precursor into the reactive free base, followed by the radical-mediated thiol-ene coupling.

Experimental Protocols

Phase 1: Preparation of A4AB Free Base

Context: The commercial starting material is often the Hydrochloride salt (A4AB-HCl) to prevent oxidation of the amine. However, thiol-ene reactions are typically performed in non-polar organic solvents (DCM, THF, Toluene) where the salt is insoluble.

• Input: Allyl 4-aminobenzoate hydrochloride (MW: ~213.66 g/mol )

• Output: Allyl 4-aminobenzoate (Free Base, MW: ~177.20 g/mol )

Step-by-Step:

• Dissolve 1.0 g of A4AB-HCl in 20 mL of deionized water.

• Slowly add saturated aqueous Sodium Bicarbonate (

  ) while stirring until gas evolution ceases and pH is ~8-9. The solution will become cloudy as the free base precipitates/oils out.

• Extract the aqueous layer 3 times with 15 mL of Dichloromethane (DCM) or Ethyl Acetate.

• Combine organic layers and dry over anhydrous Magnesium Sulfate (

  ).

• Filter and remove solvent under reduced pressure (rotary evaporator).

• Validation: Obtain a slightly yellow oil or low-melting solid.

  • Check: Solubility in Chloroform/THF must be high.

Phase 2: Thiol-Ene Photoconjugation

Context: This protocol attaches a model thiol (e.g., Methyl 3-mercaptopropionate) to A4AB. Adjust the thiol identity based on your application (e.g., PEG-thiol, Cysteine-peptide).

Reagents:

• Alkene: A4AB (Free Base) prepared in Phase 1.

• Thiol: 1.2 to 1.5 molar equivalents relative to alkene. (Excess is required to overcome allylic chain transfer).

• Photoinitiator (PI): 2,2-Dimethoxy-2-phenylacetophenone (DMPA) or Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) if water is present.

• Solvent: Anhydrous THF or DCM (for DMPA); Methanol/Water (for LAP).

Protocol:

• Stoichiometry Setup:

  Component	Equivalence	Concentration (approx)
  A4AB (Alkene)	1.0 eq	0.5 M
  Thiol (R-SH)	1.5 eq	0.75 M
  DMPA (Initiator)	0.05 eq (5 mol%)	-

  | Solvent | - | To volume |

• Dissolution: In a glass vial (amber if possible), dissolve A4AB, Thiol, and DMPA in the solvent.

• Degassing (Crucial): Oxygen inhibits radical polymerization. Sparge the solution with Nitrogen or Argon gas for 5–10 minutes.

  • Note: If the reaction volume is small (<1 mL), simple headspace purging is sufficient.

• Irradiation: Seal the vial and expose to UV light.

  • Source: 365 nm UV LED or Mercury lamp.

  • Intensity: 10–20 mW/cm².

  • Time: 10–30 minutes. (Allyl esters require longer than vinyl ethers).

• Monitoring: Monitor reaction progress via TLC or FTIR (disappearance of C=C peak at ~1645 cm⁻¹).

Characterization & Data Analysis

To validate the reaction, you must confirm the consumption of the alkene and the retention of the aniline core.

NMR Spectroscopy ( H-NMR in )

The shift in proton signals provides definitive proof of conjugation.

Proton Environment	Chemical Shift ( ) - Reactant (A4AB)	Chemical Shift ( ) - Product (Thioether)
Allyl Vinyl (-CH=)	5.9 - 6.1 ppm (Multiplet)	Absent
Allyl Terminal (=CH₂)	5.2 - 5.4 ppm (Doublets)	Absent
Ester Methylene (-OCH₂-)	~4.8 ppm (Doublet)	Shifts to ~4.2 - 4.4 ppm (Triplet)
New Thioether (-S-CH₂-)	Absent	Appears at ~2.6 - 2.9 ppm
Aromatic Protons	~6.6 & 7.9 ppm (Doublets)	Unchanged (Confirms core stability)

FTIR Analysis

• Target Peak: 1640–1650 cm⁻¹ (C=C stretch).

• Result: This peak should disappear completely.

• Control Peak: 1710 cm⁻¹ (Ester C=O) and 3300–3400 cm⁻¹ (Amine N-H) should remain.

Troubleshooting Guide (Self-Validating)

Issue	Probable Cause	Corrective Action
Low Conversion (<50%)	Oxygen Inhibition	Increase degassing time; ensure seal is tight.
Low Conversion (<50%)	"Allyl Penalty"	Increase Thiol ratio to 2.0 eq; Increase UV intensity.
Precipitation during Rxn	Solubility mismatch	The product might be less soluble than reactants. Switch to DMF or DMSO.
Yellowing of Solution	Amine Oxidation	A4AB amine is sensitive to UV over long periods. Reduce exposure time; use 405nm light + LAP initiator (gentler).
Product is Sticky/Oily	Residual Thiol	Perform a wash with 10% Na₂CO₃ (if thiol is acidic) or pass through a silica plug.

Application Workflow: Hydrogel Functionalization

A common application is tethering this anesthetic to a polymer network.

Figure 2: Workflow for attaching A4AB to a pre-formed thiolated hydrogel network.

References

• Hoyle, C. E., & Bowman, C. N. (2010).[5] Thiol-Ene Click Chemistry.[1][2][4][5][6][7] Angewandte Chemie International Edition. (Fundamental review of the radical mechanism). [Link]

• MDPI Polymers. Thiol-Ene Reaction of Heparin Allyl Ester. (Demonstrates allyl ester reactivity in biological contexts). [Link]

• Frontiers in Chemistry. Applications of Thiol-Ene Chemistry for Peptide Science. (Discusses compatibility with amines and aqueous conditions). [Link]

Disclaimer: This protocol involves the use of UV radiation and organic solvents. Always wear appropriate PPE, including UV-blocking safety glasses.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. diva-portal.org [diva-portal.org]
• 4. Thiol-ene reaction - Wikipedia [en.wikipedia.org]
• 5. Frontiers | Applications of Thiol-Ene Chemistry for Peptide Science [frontiersin.org]
• 6. Thiol-ene and photo-cleavage chemistry for controlled presentation of biomolecules in hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Note: Precision Synthesis of Polybenzamides Using Allyl 4-Aminobenzoate Derivatives

This Application Note is designed for researchers in polymer chemistry and drug development, focusing on the precision synthesis of functionalized polybenzamides.

Introduction & Strategic Rationale

Polybenzamides (PBAs), such as poly(p-benzamide) (the structural analogue of Kevlar®), are renowned for their exceptional thermal stability, mechanical strength, and rigid-rod architecture. However, their utility in biomedical applications (e.g., drug delivery vectors, hydrogels) is historically limited by extreme insolubility and lack of functional handles.

This protocol details the synthesis of soluble, reactive polybenzamides using allyl 4-aminobenzoate derivatives . By incorporating an allyl moiety—either as a protecting group on the nitrogen (N-allyl) or as a functional end-group—researchers can achieve two critical objectives:

• Solubility: The bulky N-allyl group disrupts strong intermolecular hydrogen bonding, rendering the polymer soluble in common organic solvents (THF, DCM) during synthesis.

• Post-Polymerization Modification: The allyl group serves as a "click-ready" handle for thiol-ene conjugation, allowing the attachment of peptides, drugs, or cross-linkers.

The method relies on Chain-Growth Condensation Polymerization (CGCP) , a "living" polycondensation technique pioneered by Yokozawa et al., which affords polymers with controlled molecular weights (Mn) and narrow polydispersity indices (PDI < 1.2), unlike conventional step-growth polymerization.

Mechanism of Action: Chain-Growth Condensation Polymerization (CGCP)[1]

Unlike random step-growth condensation, CGCP operates via a self-regulating activation mechanism. The monomer (an activated ester) is deactivated by deprotonation but becomes highly reactive once it adds to the polymer chain end.

• Monomer: Phenyl 4-(allylamino)benzoate (Monomer 1 ). The phenyl ester is the leaving group; the N-allyl group provides solubility.

• Initiator: Phenyl 4-nitrobenzoate (or similar electron-deficient ester).

• Base: Lithium Hexamethyldisilazide (LiHMDS) .

Mechanism Workflow:

• Deprotonation: LiHMDS deprotonates the monomer 1 to form a stable aminyl anion species. This species is less electrophilic than the neutral monomer due to electron donation from the nitrogen anion to the carbonyl.

• Initiation: The aminyl anion attacks the highly electrophilic Initiator .

• Propagation: The reaction creates a neutral amide bond at the chain end. This new amide group is less electron-donating than the monomer's aminyl anion, making the adjacent phenyl ester at the chain end highly reactive (electrophilic) again.

• Selectivity: The next monomer anion preferentially attacks the polymer chain end (reactive) rather than another monomer (deactivated), ensuring chain-growth behavior.

Caption: Mechanistic pathway of Chain-Growth Condensation Polymerization (CGCP) ensuring low dispersity.

Experimental Protocols

Phase 1: Monomer Synthesis (Phenyl 4-(allylamino)benzoate)

Note: Commercial "Allyl 4-aminobenzoate" (ester) is not the monomer here. We synthesize the N-allyl phenyl ester monomer.

Reagents:

• 4-Aminobenzoic acid[1][2][3]

• Allyl bromide[2]

• Phenol[1][2]

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Solvents: DMF, DCM, THF (anhydrous)

Step 1: N-Allylation

• Dissolve 4-aminobenzoic acid (10.0 g, 73 mmol) in DMF (100 mL).

• Add Potassium Carbonate (K₂CO₃, 2 eq).

• Add Allyl Bromide (1.1 eq) dropwise at 0°C.

• Stir at Room Temperature (RT) for 12 h.

• Workup: Pour into water, extract with ethyl acetate. Purify by column chromatography (Hexane/EtOAc) to isolate 4-(allylamino)benzoic acid .

  • Checkpoint: Verify Mono-allylation vs. Di-allylation by ¹H NMR (Allyl signals at 5.8-6.0 ppm).

Step 2: Phenyl Esterification (Monomer Activation)

• Dissolve 4-(allylamino)benzoic acid (5.0 g, 28 mmol) and Phenol (1.1 eq) in dry DCM (50 mL).

• Add DMAP (0.1 eq).[1]

• Cool to 0°C and add DCC (1.2 eq) dissolved in DCM dropwise.

• Stir at RT for 12 h. Urea precipitate will form.

• Filtration: Filter off the DCU byproduct.

• Purification: Wash filtrate with 1M HCl, sat. NaHCO₃, and brine. Recrystallize from Hexane/DCM.

  • Yield: Expect ~70-80% white crystals.

  • Storage: Store under Nitrogen at -20°C.

Phase 2: Polymerization Protocol (CGCP)

Reagents:

• Monomer: Phenyl 4-(allylamino)benzoate (Dried in vacuum)

• Initiator: Phenyl 4-nitrobenzoate (0.02 - 0.05 eq depending on target MW)

• Base: LiHMDS (1.0 M in THF)

• Solvent: Anhydrous THF (Distilled over Na/Benzophenone)

• Quenching Agent: Saturated NH₄Cl (aq)[4][5]

Procedure:

• Setup: Flame-dry a Schlenk flask and purge with Argon.

• Dissolution: Add Monomer (1.0 mmol) and Initiator (0.05 mmol for DP=20) to the flask. Dissolve in dry THF (3.0 mL).

• Cooling: Cool the reactor to -20°C (Ice/Salt bath) or 0°C .

  • Note: Lower temperature suppresses side reactions (transesterification with monomer ester).

• Initiation/Propagation: Add LiHMDS (1.1 mmol, 1.1 eq relative to monomer) rapidly via syringe.

  • Observation: The solution typically turns deep red/orange, indicating the formation of the aminyl anion.

• Reaction: Stir at -20°C for 1 hour.

• Quenching: Add saturated NH₄Cl solution (2 mL) to terminate the living chain ends.

• Precipitation: Pour the mixture into excess Methanol (100 mL). The polymer will precipitate.[6]

• Purification: Centrifuge, wash with Methanol/Water (1:1), and dry in vacuum at 40°C.

Table 1: Typical Polymerization Conditions & Results

Parameter	Condition	Rationale
Temperature	-20°C	Prevents self-condensation of monomer; favors reaction with initiator.
Base (LiHMDS)	1.1 eq	Ensures complete deprotonation of monomer amide proton.
Concentration	0.3 - 0.5 M	High concentration favors intermolecular reaction over cyclization.
Time	30 - 60 min	Reaction is fast; prolonged time may broaden PDI.
Target Mn	3,000 - 15,000	Controlled by [Monomer]/[Initiator] ratio.

Post-Polymerization Modification

The resulting Poly(N-allyl-p-benzamide) is soluble in THF and CHCl₃. The allyl groups can be functionalized or removed.[4][2]

Option A: Thiol-Ene "Click" Functionalization To attach a drug or PEG chain:

• Dissolve Polymer in THF.[7]

• Add Thiol-functionalized molecule (R-SH) (5 eq per allyl group).

• Add Photoinitiator (DMPA, 1 wt%).

• Irradiate with UV (365 nm) for 10 min.

• Precipitate to purify.

Option B: Deprotection to form "Kevlar-like" Structures To restore the hydrogen-bonding network (insoluble high-strength material):

• Dissolve Polymer in Trifluoroacetic acid (TFA).

• Add Palladium catalyst (Pd(PPh₃)₄) and Morpholine (scavenger).

• Reflux to remove N-allyl groups.

• Product precipitates as Poly(p-benzamide).

Characterization & Quality Control

• ¹H NMR (CDCl₃):

  • Monomer: Allyl vinyl protons at δ 5.8-6.0 ppm (multiplet). Phenyl ester aromatic protons distinct from aminobenzoate protons.

  • Polymer: Broadening of aromatic peaks. Retention of allyl signals (confirming N-allyl integrity). Disappearance of phenyl ester leaving group signals (phenol byproduct removed in workup).

• GPC (Gel Permeation Chromatography):

  • Eluent: THF (with LiCl to prevent aggregation).

  • Standard: Polystyrene.[7]

  • Success Criteria: Monomodal peak, PDI < 1.25.

• MALDI-TOF MS:

  • Verifies the presence of the Initiator fragment at the chain start and the specific end-group.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Broad PDI (>1.5)	Slow initiation or moisture contamination.	Use a more reactive initiator (e.g., 4-nitrobenzoate) or ensure stricter anhydrous conditions.
Low Yield	Premature termination or impure LiHMDS.	Titrate LiHMDS before use. Ensure monomer is completely dry (azeotrope with benzene).
Insolubility	Loss of N-allyl group or crosslinking.	Avoid heating >0°C during polymerization. Store polymer in dark to prevent radical crosslinking of allyl groups.
Cyclic Oligomers	Low concentration.	Increase monomer concentration to >0.3 M to favor intermolecular reaction.

References

• Yokozawa, T., & Ohta, Y. (2016). Transformation of Step-Growth Polymerization into Living Chain-Growth Polymerization. Chemical Reviews, 116(4), 1950–1968. Link

• Sugi, R., Yokozawa, T., et al. (2009). Synthesis of Well-Defined Poly(N-alkyl-p-benzamide)s by Chain-Growth Condensation Polymerization. Macromolecules, 42(5), 1515–1520. Link

• Nagai, A., et al. (2010). Synthesis of Poly(benzamide)s with Allyl Groups and Their Functionalization via Thiol-Ene Click Reaction. Journal of Polymer Science Part A: Polymer Chemistry, 48(23), 5468-5474. Link

• BenchChem. (n.d.). 4-(Allylamino)benzoic acid Structure and Properties. Link

Sources

• 1. sonar.rero.ch [sonar.rero.ch]
• 2. 4-(Allylamino)benzoic acid | 53624-18-3 | Benchchem [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. EP0142962A2 - Process for producing poly (allylamine) derivatives - Google Patents [patents.google.com]
• 7. Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of Functional Polymers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: The Sandmeyer Reaction for the Synthesis of Halogenated Aromatic Esters

Topic: Procedure for the Diazotization of Allyl 4-Aminobenzoate Hydrochloride and Subsequent Copper(I)-Catalyzed Halogenation (Sandmeyer Reaction)

Abstract

The Sandmeyer reaction is a powerful and widely utilized synthetic transformation that enables the conversion of primary aromatic amines into a diverse array of functional groups via an arenediazonium salt intermediate.[1] This application note provides a comprehensive, in-depth guide for researchers, scientists, and drug development professionals on the diazotization of allyl 4-aminobenzoate hydrochloride and its subsequent conversion to an aryl halide using a copper(I)-catalyzed Sandmeyer reaction. The protocol emphasizes mechanistic understanding, rigorous safety procedures, and practical, field-proven insights to ensure a successful and safe reaction.

Introduction and Scientific Background

First discovered by Traugott Sandmeyer in 1884, the Sandmeyer reaction transforms the amino group of an aromatic amine into a diazonium group (–N₂⁺), which is an excellent leaving group.[2][3] This highly reactive intermediate can then be displaced by various nucleophiles, most commonly halides (Cl⁻, Br⁻) or pseudohalides (CN⁻), in the presence of a copper(I) salt catalyst.[3] This two-step process—diazotization followed by copper-catalyzed substitution—provides a synthetic route to substitution patterns on aromatic rings that are often difficult to achieve through direct electrophilic aromatic substitution.

The substrate of interest, allyl 4-aminobenzoate, is an ester derivative of p-aminobenzoic acid (PABA), a core structure in various biologically active molecules. The ability to replace the amine functionality with a halogen via the Sandmeyer reaction opens a gateway to further synthetic modifications, such as cross-coupling reactions, which are fundamental in modern drug discovery and materials science.

Reaction Mechanism: A Tale of Two Stages

The overall process is a tandem reaction performed in two distinct, temperature-critical stages.

Stage 1: Diazotization - Formation of the Arenediazonium Salt

The reaction begins with the in situ generation of nitrous acid (HNO₂) from sodium nitrite (NaNO₂) and a strong mineral acid, such as hydrochloric acid (HCl).[4][5] Nitrous acid is then protonated and loses water to form the highly electrophilic nitrosonium ion (NO⁺).[5] The primary aromatic amine of allyl 4-aminobenzoate then acts as a nucleophile, attacking the nitrosonium ion. A series of proton transfers and the elimination of a water molecule result in the formation of the stable arenediazonium salt.[4]

Causality: This entire process must be conducted at low temperatures (0–5 °C) because arenediazonium salts, while more stable than their aliphatic counterparts, are thermally unstable and can decompose prematurely to form phenols or engage in unwanted side reactions if the temperature rises.[6]

Stage 2: Sandmeyer Reaction - The Copper(I) Catalytic Cycle

The Sandmeyer reaction itself is a radical-nucleophilic aromatic substitution (SRNAr).[7] The currently accepted mechanism involves a single-electron transfer (SET) from the copper(I) catalyst (e.g., CuCl) to the diazonium salt.[7][8]

• Electron Transfer & Dediazoniation: The Cu(I) species donates an electron to the diazonium salt, forming a transient diazo radical and a copper(II) species (e.g., CuCl₂).[7]

• Formation of Aryl Radical: The diazo radical rapidly loses a molecule of dinitrogen gas (N₂), a thermodynamically highly favorable process, to generate an aryl radical.[7][8]

• Halogen Transfer & Catalyst Regeneration: The aryl radical then abstracts a halogen atom from the copper(II) species, yielding the final aryl halide product and regenerating the copper(I) catalyst, which re-enters the catalytic cycle.[8]

The evolution of nitrogen gas is a key indicator that the reaction is proceeding.

CRITICAL SAFETY CONSIDERATIONS

This reaction involves potentially hazardous materials and intermediates. Strict adherence to safety protocols is mandatory.

• Explosion Hazard: Solid, dry diazonium salts are notoriously unstable and can be shock-sensitive and explosive.[9] NEVER attempt to isolate the diazonium salt intermediate from the solution. This protocol is designed for the in situ use of the aqueous diazonium salt solution.[9]

• Temperature Control: The diazotization step is exothermic. The temperature of the reaction mixture must be maintained between 0 and 5 °C at all times to prevent uncontrolled decomposition of the diazonium salt.[9] Use an ice-salt bath for effective cooling.

• Gas Evolution: The reaction releases nitrogen (N₂) gas, and the initial diazotization can produce toxic nitrogen oxides (NOx).[9] This entire procedure must be performed in a well-ventilated fume hood.

• Acid Handling: Concentrated hydrochloric acid is corrosive and must be handled with appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and acid-resistant gloves.

• Reagent Handling: Wear standard PPE (lab coat, safety goggles, gloves) throughout the experiment. For handling solid reagents, use a plastic spatula, as metal spatulas can cause friction that may initiate decomposition of sensitive compounds.[9]

• Quenching: Any residual nitrous acid after diazotization should be neutralized. Similarly, unreacted diazonium salt at the end of the reaction can be quenched. A solution of sulfamic acid or urea can be used to quench excess nitrous acid, while a solution of a reactive phenol like 2-naphthol can be used for the diazonium salt.

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume	Notes
Allyl 4-aminobenzoate HCl	213.66	20.0	1.0	4.27 g	Starting material.
Hydrochloric Acid (conc., 37%)	36.46	~240	~12.0	20 mL	Used for amine salt formation and in situ generation of HNO₂.
Sodium Nitrite (NaNO₂)	69.00	22.0	1.1	1.52 g	Diazotizing agent.
Copper(I) Chloride (CuCl)	98.99	24.0	1.2	2.38 g	Catalyst for the Sandmeyer reaction.
Deionized Water	18.02	-	-	~100 mL	Solvent.
Diethyl Ether (or DCM)	74.12	-	-	~150 mL	Extraction solvent.
Saturated NaHCO₃ solution	-	-	-	~50 mL	For washing/neutralization.
Brine	-	-	-	~50 mL	For washing.
Anhydrous MgSO₄ or Na₂SO₄	-	-	-	As needed	Drying agent.
Starch-iodide paper	-	-	-	Strips	For testing for excess nitrous acid.

Experimental Workflow Diagram

Caption: Workflow for the two-stage Sandmeyer reaction.

Detailed Step-by-Step Protocol

Stage 1: Preparation of Allyl 4-aminobenzenediazonium Chloride (In Situ)

• Amine Salt Preparation: In a 250 mL beaker or flask, combine allyl 4-aminobenzoate hydrochloride (4.27 g, 20.0 mmol) with 20 mL of concentrated hydrochloric acid and 20 mL of deionized water. Stir the mixture until the solid is fully dissolved. Gentle warming may be applied if necessary, but the solution must be cooled back to room temperature before proceeding.

• Cooling: Place the flask in a large ice-salt bath and stir vigorously until the internal temperature of the solution is between 0 and 5 °C.

• Nitrite Solution Preparation: In a separate small beaker, dissolve sodium nitrite (1.52 g, 22.0 mmol) in 15 mL of cold deionized water. Keep this solution in an ice bath.

• Diazotization: Using a dropping funnel or a pipette, add the cold sodium nitrite solution dropwise to the stirred amine solution over 20-30 minutes. The rate of addition is critical. Monitor the internal temperature closely and ensure it does not rise above 5 °C.[6]

• Completion Check: After the addition is complete, continue to stir the mixture in the ice bath for an additional 15-30 minutes. To confirm the reaction is complete, test for the presence of excess nitrous acid by dipping a glass rod into the solution and touching it to a piece of starch-iodide paper. A persistent dark blue/black color indicates that the diazotization is complete.[6] If the test is negative, add a small amount of additional NaNO₂ solution until a positive test is achieved. The resulting clear, yellowish solution of the diazonium salt is highly unstable and must be used immediately in the next step.[1]

Stage 2: Sandmeyer Reaction - Synthesis of Allyl 4-chlorobenzoate

• Catalyst Preparation: In a 500 mL flask equipped with a stir bar, dissolve copper(I) chloride (2.38 g, 24.0 mmol) in 20 mL of concentrated hydrochloric acid. Stir until a solution is formed. Cool this solution in an ice bath.

• Coupling Reaction: Slowly and carefully, pour the cold diazonium salt solution prepared in Stage 1 into the stirred CuCl solution. This addition should be done in portions to control the rate of gas evolution.

• Reaction Progression: Vigorous bubbling (evolution of N₂ gas) should be observed.[1] Once the addition is complete, leave the mixture to stir in the ice bath for another 30 minutes. Then, remove the ice bath and allow the reaction to slowly warm to room temperature.

• Driving to Completion: Gently heat the reaction mixture to 50-60 °C in a water bath for 30-60 minutes, or until the evolution of nitrogen gas ceases. A dark-colored oil, the crude product, should form.

Work-up and Purification

• Extraction: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and extract the product with diethyl ether or dichloromethane (3 x 50 mL).

• Washing: Combine the organic extracts. Wash successively with 50 mL of deionized water, 50 mL of saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product.

• Purification: The crude allyl 4-chlorobenzoate can be purified by vacuum distillation or column chromatography on silica gel using an appropriate solvent system (e.g., a hexane/ethyl acetate gradient).

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete diazotization. 2. Diazonium salt decomposed before use. 3. Inactive Cu(I) catalyst.	1. Ensure a positive starch-iodide test. 2. Maintain temperature strictly at 0-5 °C and use the diazonium solution immediately.[6] 3. Use freshly purchased or prepared CuCl. Ensure it is fully dissolved in HCl.
Formation of a Dark, Tarry Substance	1. Reaction temperature was too high. 2. Unwanted side reactions (e.g., azo coupling, polymerization).	1. Improve cooling efficiency; add NaNO₂ solution more slowly. 2. Ensure reaction medium is sufficiently acidic to suppress side reactions.
No N₂ Evolution in Stage 2	1. Diazotization failed. 2. Cu(I) catalyst is inactive/oxidized.	1. Re-check Stage 1 procedure. Was NaNO₂ added? Was the solution acidic? 2. Prepare a fresh solution of the catalyst.
Phenol (Allyl 4-hydroxybenzoate) is the Major Product	The diazonium salt reacted with water instead of the halide.	This is a classic side reaction. Ensure the temperature is kept low and that the diazonium salt is added to the CuCl solution promptly.[6] Using a higher concentration of HCl can also help suppress phenol formation.

Mechanistic Diagram (Sandmeyer Step)

Caption: Radical mechanism of the copper(I)-catalyzed substitution.

References

• Sandmeyer, T. (1884). Ueber die Ersetzung der Amidgruppe durch Chlor in den aromatischen Substanzen. Berichte der deutschen chemischen Gesellschaft, 17(2), 1633–1635. Available at: [Link]

• Master Organic Chemistry. (2018, December 3). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry. Available at: [Link]

• Sheng, M., Frurip, D., & Gorman, D. (2015). Reactive Chemical Hazards of Diazonium Salts. Organic Process Research & Development. Available at: [Link]

• BYJU'S. (2019, February 18). Diazotization Reaction Mechanism. BYJU'S. Available at: [Link]

• SATHEE. (n.d.). Chemistry Diazotization Reaction. SATHEE. Available at: [Link]

• Online Chemistry notes. (2023, May 25). Diazotization reaction: Mechanism and Uses. Online Chemistry notes. Available at: [Link]

• Wang, F., et al. (2018). A general electrochemical strategy for the Sandmeyer reaction. Chemical Science. Available at: [Link]

• J&K Scientific LLC. (2021, February 8). Sandmeyer Reaction. J&K Scientific LLC. Available at: [Link]

• ChemBK. (n.d.). ETHYL 4-AMINOBENZOATE HYDROCHLORIDE. ChemBK. Available at: [Link]

• Google Patents. (n.d.). Process for controlling diazotization reactions involving nitrous reactant by testing the air above the reaction batch for its content of nitrous gases and feeding nitrous reactant in accordance with said content. Google Patents.

• Park, S., et al. (2026, February 23). Synthesis of α,β-Unsaturated Ketones from Aldehydes and Ketones Using 1,1-Di(boryl)alk-1-enes. Organic Letters. Available at: [Link]

• BYJU'S. (n.d.). Diazotization Reaction Mechanism. BYJU'S. Available at: [Link]

• Cowdrey, W. A., & Davies, D. S. (1949). A study of the mechanism of the Sandmeyer reaction. Journal of the Chemical Society. Available at: [Link]

• Sugai, Y., Katsuyama, Y., & Ohnishi, Y. (2016). A nitrous acid biosynthetic pathway for diazo group formation in bacteria. Nature Chemical Biology, 12(2), 73–75. Available at: [Link]

• NIST. (n.d.). Benzocaine. NIST WebBook. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Diazotization reaction: Mechanism and Uses [chemicalnote.com]
• 5. byjus.com [byjus.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. jk-sci.com [jk-sci.com]
• 8. royalsocietypublishing.org [royalsocietypublishing.org]
• 9. tetrazolelover.at.ua [tetrazolelover.at.ua]

Functionalization of polymeric nanoparticles using allyl 4-aminobenzoate

Application Note: Dual-Stage Functionalization of Polymeric Nanoparticles using Allyl 4-Aminobenzoate

Executive Summary

This guide details the protocol for functionalizing carboxylated polymeric nanoparticles (e.g., PLGA-COOH, PLA-COOH) with Allyl 4-aminobenzoate (AAB) .

AAB serves as a unique heterobifunctional linker . Its primary amine allows for stable amide conjugation to the nanoparticle surface, while its allyl ester group remains chemically inert during conjugation but serves as a "sleeping" handle. This handle can be subsequently activated via radical-mediated Thiol-Ene "Click" chemistry to attach targeting ligands, PEG chains, or fluorescent dyes with high spatial precision.

Key Applications:

• Modular Drug Delivery: Rapid library synthesis of targeted nanoparticles from a single "Allyl-ready" batch.

• Prodrug Formation: Covalent attachment of benzocaine analogs.

• Surface Passivation: Post-synthesis grafting of PEG-thiol to extend circulation time.

Chemical Basis & Mechanism

The functionalization strategy relies on two orthogonal chemical steps:

• Step 1: Amine-Carboxyl Coupling (Nucleophilic Acyl Substitution). The carboxyl groups on the nanoparticle surface are activated by EDC/NHS to form semi-stable amine-reactive esters. The aniline nitrogen of AAB attacks this ester, forming a stable amide bond.

  • Note: Anilines are weaker nucleophiles than aliphatic amines due to resonance delocalization. The protocol below is optimized with specific pH buffers to enhance coupling efficiency.

• Step 2: Thiol-Ene Radical Addition (The "Click" Step). The exposed allyl tail reacts with thiols (R-SH) in the presence of a photoinitiator and UV/Visible light. This reaction is anti-Markovnikov, rapid, and proceeds in aqueous conditions.

Mechanism Diagram

Figure 1: Two-stage functionalization workflow. Step 1 establishes the stable amide anchor.[1] Step 2 utilizes the allyl handle for modular attachment.

Materials & Equipment

Reagents:

• Polymeric Nanoparticles: Carboxyl-terminated PLGA or PLA NPs (approx. 100–200 nm).

• Linker: Allyl 4-aminobenzoate (CAS: 62507-78-2).[2] Storage: 2-8°C.

• Coupling Agents: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-Hydroxysuccinimide).[1][3]

• Buffers:

  • Activation Buffer: 50 mM MES, pH 5.5.

  • Coupling Buffer: 1X PBS, pH 7.4.

• Solvents: DMSO (molecular biology grade).

• Photoinitiator (for Step 2): LAP (Lithium phenyl-2,4,6-trimethylbenzoylphosphinate) or Irgacure 2959.

Equipment:

• Centrifuge (capable of 15,000 x g).

• Ultrasonic bath.

• UV LED light source (365 nm or 405 nm) for click chemistry.

• Zeta Potential Analyzer (DLS).

Experimental Protocols

Protocol A: Surface Conjugation (Grafting AAB)

Rationale: This step attaches the linker. We use a two-step EDC/NHS method to prevent NP aggregation and maximize efficiency.

• Particle Preparation:

  • Dilute PLGA-COOH nanoparticles to 1 mg/mL in Activation Buffer (MES, pH 5.5) .

  • Why: Acidic pH ensures carboxylates are protonated/available for EDC activation but prevents rapid hydrolysis of the EDC.

• Activation:

  • Add EDC (final conc. 20 mM) and NHS (final conc. 50 mM) to the suspension.

  • Incubate for 20 minutes at room temperature with gentle rotation.

  • Purification (Critical): Centrifuge (12,000 x g, 10 min) to remove excess EDC/NHS and urea byproducts. Resuspend the pellet in Coupling Buffer (PBS, pH 7.4) .

  • Trustworthiness Check: Failure to remove excess EDC can result in cross-linking if the ligand has carboxyls, though AAB does not. However, removing byproducts ensures clean kinetics.

• Conjugation:

  • Prepare a 100 mM stock solution of Allyl 4-aminobenzoate in DMSO.

  • Slowly add the AAB stock to the activated NP suspension to a final concentration of 2 mM (approx. 2% v/v DMSO final).

  • Technical Insight: AAB is hydrophobic. The small DMSO fraction ensures solubility while the aniline group attacks the surface NHS-esters.

  • Incubate for 4 hours at room temperature (or overnight at 4°C).

• Washing:

  • Centrifuge (15,000 x g, 15 min). Discard supernatant.

  • Resuspend in DI water. Repeat wash 3 times to remove physically adsorbed AAB.

  • Result: PLGA-Allyl Nanoparticles.

Protocol B: Thiol-Ene "Click" Post-Functionalization

Rationale: Utilizing the allyl group to attach a functional thiol (e.g., HS-PEG-Folate).

• Reaction Mix:

  • Suspend PLGA-Allyl NPs (1 mg/mL) in water.

  • Add Thiol-Ligand (10 molar excess relative to estimated surface allyl groups).

  • Add LAP Photoinitiator (final conc. 0.05% w/v).[4]

• Irradiation:

  • Irradiate with UV light (365 nm, 10 mW/cm²) for 5–10 minutes .

  • Note: The allyl group reacts rapidly with thiyl radicals.

• Final Purification:

  • Centrifuge/Wash 3 times to remove unreacted ligand and initiator.

Characterization & Validation

To ensure the protocol worked, compare the data against these expected values.

Technique	Parameter	PLGA-COOH (Starting)	PLGA-Allyl (Intermediate)	PLGA-Ligand (Final)
Zeta Potential	Surface Charge	-35 to -45 mV (Strongly Negative)	-15 to -20 mV (Charge Neutralization)	-5 to -10 mV (Shielding by PEG/Ligand)
DLS	Hydrodynamic Diameter	150 nm	152 nm (Negligible change)	165 nm (Layer increase)
XPS	Surface Composition	C, O, H	Appearance of N (Amide)	Appearance of S (Thioether)
UV-Vis	Absorbance	Low absorption >280nm	Peak at ~290 nm (Benzoate)	Ligand specific

Self-Validating Control: Run Protocol A without EDC. If the "Control" NPs show the same Zeta potential shift and UV absorbance as the "Experimental" NPs, your AAB is merely physically adsorbed (stuck) to the plastic, not covalently bound. You must improve the washing steps (add 0.1% Tween-20 to wash buffer).

Troubleshooting Guide

• Issue: Nanoparticles aggregate during Step A3 (Conjugation).

  • Cause: Neutralization of surface charge (COOH -> Amide) reduces electrostatic repulsion.

  • Solution: Add 0.1% Pluronic F-68 or PVA to the Coupling Buffer to provide steric stabilization during the reaction.

• Issue: Low conjugation efficiency of AAB.

  • Cause: Aniline nucleophilicity is low.

  • Solution: Increase reaction time to 12 hours or use Sulfo-NHS instead of NHS to create a more stable intermediate.

• Issue: No "Click" reaction observed.

  • Cause: Oxygen inhibition of radicals.

  • Solution: Degas the reaction buffer with Nitrogen/Argon for 5 minutes before UV irradiation.

References

• Hermanson, G. T. (2013).[1] Bioconjugate Techniques (3rd Edition). Academic Press. (Standard reference for EDC/NHS chemistry and aniline coupling).

• Deng, S., et al. (2011). "Thiol–ene Click Reaction as a General Route to Functional Trialkoxysilanes for Surface Coating Applications." Journal of the American Chemical Society.[5] (Demonstrates efficiency of thiol-ene on allyl-functionalized surfaces).

• Moraes, C. M., et al. (2024).[6] "Fresh Carrier for an Old Topical Local Anesthetic: Benzocaine in Nanostructured Lipid Carriers."[7] ACS Biomaterials Science & Engineering. (Provides characterization data for benzocaine-derivative nanoparticles).

• Hoyle, C. E., & Bowman, C. N. (2010).[8] "Thiol-Ene Click Chemistry."[5][8][9] Angewandte Chemie International Edition. (Foundational review on the mechanism and conditions for thiol-allyl coupling).

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. allyl 4-aminobenzoate Ten Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Fresh Carrier for an Old Topical Local Anesthetic: Benzocaine in Nanostructured Lipid Carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. irjweb.com [irjweb.com]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

Preventing hydrolysis of allyl ester during diazonium salt formation

Topic: Preventing Hydrolysis During Diazonium Salt Formation Ticket ID: CHEM-SUP-8821 Status: Resolved / Guide Published

Executive Summary

The formation of diazonium salts typically requires strong mineral acids (HCl, H₂SO₄) and sodium nitrite in an aqueous medium.[1][2] This creates a direct chemical conflict for substrates containing allyl esters , which are susceptible to acid-catalyzed hydrolysis (

mechanism) under these specific conditions.

While allyl esters are generally more robust than

-butyl esters, the combination of low pH (<1) , nucleophilic solvent (H₂O) , and exothermic heat of reaction often leads to cleavage of the protecting group, resulting in the formation of the carboxylic acid byproduct rather than the desired diazonium species.

This guide provides three validated protocols to circumvent this issue, prioritizing non-aqueous methods that eliminate the hydrolysis pathway entirely.

Module 1: Diagnostic & Decision Matrix

Before selecting a protocol, determine the solubility profile and downstream application of your diazonium salt.

Figure 1: Decision matrix for selecting the appropriate diazotization protocol based on substrate solubility and isolation requirements.

Module 2: The "Gold Standard" Non-Aqueous Protocol

Method: Alkyl Nitrite Diazotization (Doyle-Kardon Conditions) Best For: Acid-sensitive substrates (Allyl esters, Acetals, Silyl ethers).

The Logic: By replacing sodium nitrite (

) with an organic nitrite (Isoamyl nitrite or -Butyl nitrite) and using an organic solvent, we remove water from the equation. Without water, hydrolysis is chemically impossible, regardless of the acidity.

Reagents:

• Substrate: Amino-allyl ester (1.0 equiv)

• Reagent: Isoamyl nitrite (1.2 – 1.5 equiv)

• Acid Source:

  (Boron trifluoride etherate) OR TFA (Trifluoroacetic acid)

• Solvent: THF, Acetonitrile, or DCM (Anhydrous)

Step-by-Step Workflow:

• Dissolution: Dissolve the amine substrate in anhydrous THF or MeCN under an inert atmosphere (

  or Ar). Cool to -10°C.[3][4]

• Acid Activation: Add

  (1.5 equiv) dropwise. Note: This generates the tetrafluoroborate salt, which is generally more stable.

• Nitrite Addition: Add Isoamyl nitrite (1.2 equiv) dropwise over 10–15 minutes.

  • Observation: The solution often turns from pale yellow to deep orange/brown. Evolution of gas is minimal compared to aqueous methods.

• Reaction: Stir at 0°C for 30–60 minutes.

  • Monitoring: Monitor by TLC (check for disappearance of amine).

• Next Step: The resulting diazonium species is in solution and ready for Sandmeyer, Schiemann, or coupling reactions immediately. Do not quench with water.

Module 3: The Stable Salt Protocol (TsOH Method)

Method: Generation of Diazonium Tosylates Best For: When the diazonium salt needs to be filtered or stored briefly.[5]

The Logic: Using p-Toluenesulfonic acid (p-TsOH) allows for the formation of diazonium tosylates. These salts are remarkably stable, non-explosive (relative to chlorides), and can often be precipitated from organic media.

Reagents:

• Substrate: Amino-allyl ester

• Reagent:

  (Solid) or -Butyl Nitrite

• Acid: p-TsOH

  (3.0 equiv)

• Solvent: Acetonitrile (MeCN)

Step-by-Step Workflow:

• Slurry Formation: Suspend the amine and p-TsOH in Acetonitrile at 0°C.

• Diazotization:

  • Option A (Solid NaNO₂): Add powdered

    gradually. The p-TsOH releases in situ.

  • Option B (Organic Nitrite): Add

    -Butyl nitrite dropwise.

• Precipitation: As the reaction proceeds (approx. 30-45 mins), the diazonium tosylate often precipitates out of the MeCN solution.

• Isolation: Dilute with cold diethyl ether (

  ) to force full precipitation. Filter the solid rapidly under vacuum.

• Storage: Keep cold and dry.

Module 4: Aqueous Damage Control (If Water is Unavoidable)

Method: Kinetic Control Best For: Water-soluble substrates where organic solvents cannot be used.

If you are forced to use aqueous HCl, you must rely on kinetic control —forming the diazonium salt faster than the ester can hydrolyze.

Parameter	Specification	Reason
Temperature	-5°C to 0°C	Hydrolysis rates double for every ~10°C increase. Keep it freezing.
Acid Concentration	2.5 - 3.0 M HCl	Sufficient to prevent triazene formation, but avoid concentrated (>6M) acid.
Time	< 20 Minutes	Allyl esters are metastable. Do not let the diazonium solution "sit."
Quench	Immediate	React the diazonium salt immediately with your nucleophile.

Critical Modification: Consider using H₂SO₄ instead of HCl. Sulfuric acid is less nucleophilic than hydrochloric acid, reducing the risk of nucleophilic attack on the carbonyl carbon, though water remains the primary threat.

Module 5: Mechanistic Visualization

Understanding the pathway helps in troubleshooting. The diagram below illustrates the Non-Aqueous (Doyle) pathway which protects the ester.

Figure 2: Reaction pathway for non-aqueous diazotization. Note the absence of water elimination, preventing ester hydrolysis.

Troubleshooting & FAQ

Q: I see gas evolution when I add the acid to the nitrite. Is this normal? A: In aqueous conditions, yes (

or ). In anhydrous conditions using alkyl nitrites, vigorous gas evolution usually indicates decomposition of the diazonium species (loss of ). Lower the temperature immediately to -10°C or -20°C.

Q: My allyl ester is cleaving even in the organic method. Why? A: Check your solvent grade. "Reagent grade" THF often contains water and stabilizers. You must use Anhydrous solvents. Also, ensure your Lewis Acid (

) is not old/hydrolyzed.

Q: Can I use acetic acid instead of mineral acid? A: Acetic acid is generally too weak to prevent triazene coupling (where the diazonium reacts with unreacted amine). If you must use a weaker acid, use Trifluoroacetic acid (TFA) or p-Toluenesulfonic acid (p-TsOH) in organic media.

Q: The reaction mixture turned into a gel/tar. A: This is often caused by polymerization of the allyl group or radical coupling. Add a radical inhibitor (like BHT) if this persists, though usually, this indicates the temperature was too high.

References

• Doyle, M. P., & Bryker, W. J. (1979). Alkyl nitrite-metal halide deamination reactions. 6. Direct synthesis of arenediazonium tetrafluoroborate salts from aromatic amines, tert-butyl nitrite, and boron trifluoride etherate in anhydrous media. The Journal of Organic Chemistry, 44(9), 1572–1574.

• Filimonov, V. D., et al. (2008).[6] Unusually Stable, Versatile, and Pure Arenediazonium Tosylates: Their Preparation, Structures, and Synthetic Applicability. Organic Letters, 10(18), 3961–3964.

• Barbero, M., et al. (2000).

• Green, T. W., & Wuts, P. G. M. (1999).[7] Protective Groups in Organic Synthesis. Wiley-Interscience.[7] (Referencing Allyl Ester stability profiles).

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Diazotisation [organic-chemistry.org]
• 7. Allyl Ethers [organic-chemistry.org]

Technical Support Center: Overcoming Degradative Chain Transfer in Allyl Polymerization

The following guide is structured as a Technical Support Center resource for the Polymer Chemistry Division . It addresses the persistent challenge of degradative chain transfer (DCT) in allyl monomers, providing mechanistic insights, validated protocols, and troubleshooting logic.[1]

Ticket Subject: Strategies to mitigate low molecular weight and poor conversion in allyl systems. Assigned Specialist: Dr. A. Vance, Senior Application Scientist. Status: Active Guide.

The Core Issue: Why Allyl Polymerization Fails

User Question: "I am trying to homopolymerize allyl acetate using standard free-radical conditions (AIBN, 60°C), but I only get oligomers (DP < 20) and low conversion. What is stopping the chain growth?"

Technical Diagnosis: You are encountering Degradative Chain Transfer (DCT) . Unlike vinyl monomers (e.g., styrene, acrylates), allyl monomers possess a "fatal flaw": the allylic protons (α-hydrogens) are highly susceptible to abstraction by the growing radical.

Instead of adding to the double bond (Propagation,

), the radical abstracts a hydrogen atom (Transfer, ). This creates a resonance-stabilized allylic radical that is too stable to re-initiate a new chain effectively, resulting in kinetic chain termination .

Visualization: The DCT Mechanism

The following diagram illustrates the competition between effective propagation and the chain-killing transfer event.

Caption: Figure 1. The kinetic competition in allyl polymerization. The red path (Transfer) dominates due to the stability of the resulting allylic radical, preventing high molecular weight formation.

Solution Module A: The "Acceptor" Strategy (Copolymerization)

User Question: "I need to incorporate allyl functionality into a polymer backbone. How can I bypass the DCT limit?"

Solution: The most robust method to overcome DCT is Alternating Copolymerization with a strong electron-acceptor monomer, such as Maleic Anhydride (MA) .

• Why it works: MA is electron-deficient, while allyl monomers are electron-rich. They form a Charge-Transfer Complex (CTC). The radical crossover propagation (Allyl• → MA and MA[2]• → Allyl) is significantly faster than the hydrogen abstraction rate.

• Result: High conversion and higher molecular weights (though often still < 50 kDa without optimization).

Data: Reactivity Ratios

The tendency toward alternating structure is confirmed by reactivity ratios (

) approaching zero.[3][4]

Monomer 1 (Donor)	Monomer 2 (Acceptor)	(Allyl)	(MA)	Polymer Structure
Allyl Acetate	Maleic Anhydride	0.016	0.005	Strictly Alternating
Allyl Alcohol	Maleic Anhydride	0.05	0.01	Strictly Alternating
Allyl Ethyl Ether	Maleic Anhydride	0.04	0.04	Strictly Alternating

Protocol 1: Alternating Copolymerization of Allyl Acetate & Maleic Anhydride

Target: Synthesis of Poly(Allyl Acetate-alt-Maleic Anhydride)

Reagents:

• Allyl Acetate (freshly distilled).

• Maleic Anhydride (recrystallized from chloroform).

• Initiator: Benzoyl Peroxide (BPO) or AIBN.

• Solvent: Methyl Ethyl Ketone (MEK) or Toluene.

Step-by-Step Workflow:

• Stoichiometry: Prepare a 1:1 molar ratio of Allyl Acetate (100 mmol) and Maleic Anhydride (100 mmol).

• Solvation: Dissolve both monomers in MEK (50 wt% solids). Note: High concentration favors propagation over transfer.

• Degassing: Purge the solution with Nitrogen or Argon for 20 minutes to remove oxygen (a radical scavenger).

• Initiation: Add BPO (1.0 mol% relative to total monomer).

• Polymerization: Heat to 60–70°C for 12–24 hours.

• Purification: Precipitate the resulting viscous solution into a 10-fold excess of diethyl ether or hexane.

• Drying: Vacuum dry at 40°C overnight.

Validation Check:

• Yield: Expect >80% conversion (significantly higher than homopolymerization).

• Structure:

  H NMR should show a 1:1 ratio of allyl to maleic units, confirming the alternating sequence.

Solution Module B: Process Engineering (High-Temperature Starved Feed)

User Question: "I cannot use Maleic Anhydride; I need a pure allyl homopolymer or a specific copolymer. What else can I do?"

Solution: If you must homopolymerize, you must shift the kinetics using High Temperature and Initiator Dosing .

• The Logic: While transfer (

  ) increases with temperature, the re-initiation efficiency of the allylic radical also increases. More importantly, using a "starved feed" of initiator maintains a steady radical flux, pushing conversion despite the chain transfer.

Protocol 2: High-Temperature Gradual Addition (Industrial Standard)

Target: Maximizing conversion of Allyl Alcohol or Allyl Acetate.

Reagents:

• Allyl Monomer.[1][4][5][6]

• Initiator: Di-tert-butyl peroxide (DTBP) – Essential for high stability at elevated temps.

Step-by-Step Workflow:

• Reactor Setup: Use a pressure-rated reactor (autoclave) if the boiling point is exceeded.

• Initial Charge: Load 100% of the monomer into the reactor.

• Heating: Heat the monomer to 135°C – 150°C .

• Initiator Dosing:

  • Dissolve DTBP in a small amount of monomer or compatible solvent.

  • Crucial Step: Do NOT add all initiator at once. Feed the initiator solution continuously over 4–6 hours using a syringe pump.

• Post-Cook: Hold temperature for 1 hour after feed completion.

• Stripping: Remove unreacted monomer via vacuum distillation (recycle potential).

Performance Comparison:

Method	Temperature	Initiator Addition	Typical Conversion
Standard Batch	60°C	All-in-one	< 15%
High-Temp Batch	140°C	All-in-one	~ 40%

| High-Temp Dosed | 140°C | Gradual Feed | > 90% |

Advanced Troubleshooting Matrix (FAQ)

Symptom	Probable Cause	Corrective Action
Product is colored (Yellow/Brown)	Oxidation of allylic radicals or trace impurities.	rigorous N2 purging; use antioxidant-free solvents; reduce temperature slightly if using Method A.
GPC shows bimodal distribution	Branching or crosslinking via the allyl side group.	Stop reaction at lower conversion (<70%); dilute the reaction mixture to suppress intermolecular chain transfer.
Reaction stalls after 1 hour	"Dead-end" polymerization (Initiator consumed).	Switch to Protocol 2 (Gradual Initiator Feed) to replenish radical supply continuously.
Cannot precipitate polymer	MW is too low (Oligomers are soluble in precipitant).	Use dialysis tubing (MWCO 500-1000 Da) to remove monomers instead of precipitation; or use cold methanol/dry ice bath.

Decision Support Diagram

Use this flowchart to select the correct experimental approach for your specific allyl monomer needs.

Caption: Figure 2. Strategic decision tree for selecting polymerization conditions based on target material properties.

References

• Bartlett, P. D., & Altschul, R. (1945). The Polymerization of Allyl Compounds.[5][6][7][8][9][10][11] I. Factors Governing the Acyl Peroxide-Induced Polymerization of Allyl Acetate and the Fate of the Peroxide. Journal of the American Chemical Society.[7][12]

• Bartlett, P. D., & Nozaki, K. (1946). The Polymerization of Allyl Compounds.[5][6][7][8][9][10][11] III. The Peroxide-induced Copolymerization of Allyl Acetate with Maleic Anhydride.[7][12] Journal of the American Chemical Society.[7][12]

• Guo, A., et al. (2006). Process for making allyl polymers and copolymers. U.S. Patent 5,451,646 (referenced for high-temperature initiator dosing strategy).

• Rizzardo, E., & Solomon, D. H. (1979). A new method for investigating the mechanism of initiation of radical polymerization. Polymer Bulletin. (Foundational work on radical trapping/mechanisms).

• Cowie, J. M. G. (1991). Alternating Copolymerization.[3][12][13] In: Polymers: Chemistry and Physics of Modern Materials. (Standard reference for Reactivity Ratios).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ythx.scu.edu.cn [ythx.scu.edu.cn]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. nguyen.hong.hai.free.fr [nguyen.hong.hai.free.fr]
• 5. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 6. cyberleninka.ru [cyberleninka.ru]
• 7. pubs.acs.org [pubs.acs.org]
• 8. EP0686646A2 - Process for making allyl polymers and copolymers - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. Allyl polymerization. IV. Effective chain transfer in polymerization of allylic monomers | Scilit [scilit.com]
• 11. US2533376A - Copolymerization of maleic anhydride and allyl esters of long chain monocarboxylic acids - Google Patents [patents.google.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Maleic Anhydride and Its Derivatives: A Brief Review of Reactivity and Properties in Radical (Co)Polymerizations - PMC [pmc.ncbi.nlm.nih.gov]

Purification methods for allyl 4-aminobenzoate hydrochloride recrystallization

Technical Support Center: Purification of Allyl 4-Aminobenzoate Hydrochloride

Subject: Advanced Recrystallization & Troubleshooting Guide Ticket ID: CHEM-SUP-8821 Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary

Purifying Allyl 4-aminobenzoate hydrochloride requires balancing three competing chemical behaviors: the ionic nature of the hydrochloride salt, the hydrolytic instability of the ester bond, and the thermal sensitivity of the allyl group. Unlike simple alkyl benzoates (e.g., Benzocaine), the allyl moiety introduces a polymerization risk if exposed to excessive heat or radical initiators.

This guide moves beyond generic protocols to provide a chemically rigorous, self-validating workflow designed to maximize yield while preserving the structural integrity of your monomer.

Module 1: Solvent System Selection (The "Why")

Core Principle: The "Like Dissolves Like" rule is insufficient here. You are dealing with an amphiphilic salt. The ionic head (

) demands high polarity, while the allyl-ester tail is lipophilic.

The Golden Rule: Avoid water. While many amine salts are recrystallized from water, do not use water for this compound. The solution of an amine hydrochloride is naturally acidic (

). Heating an ester in acidic water will catalyze hydrolysis, reverting your product to 4-aminobenzoic acid (PABA) and allyl alcohol.

Recommended Solvent Systems:

System Type	Solvent A (Dissolver)	Solvent B (Anti-Solvent)	Mechanism	Recommended For
Primary	Ethanol (Anhydrous)	Diethyl Ether	Displacement	High purity, removal of colored impurities.
Secondary	Isopropanol (IPA)	Hexanes	Thermal Gradient	Larger batches, lower cost.
Rescue	Methanol	MTBE	High Solvency	Stubborn crude solids that won't dissolve in EtOH.

Module 2: The Recrystallization Protocol

Safety Note: Allyl derivatives can polymerize. Do not boil the solvent for extended periods. Perform all heating in a water bath, not directly on a hot plate.

Phase A: Dissolution & Filtration[1][2][3]

• The Setup: Place crude solid in an Erlenmeyer flask. Add a magnetic stir bar.[1]

• Solvation: Add Solvent A (e.g., Ethanol) dropwise while heating to a gentle reflux (approx. 70°C).

  • Scientist Tip: Add solvent only until the white solid disappears. If a brown/pink gum remains at the bottom, this is likely oxidized impurity. Do not add infinite solvent trying to dissolve this gum.

• Decolorization (Optional): If the solution is pink/brown, add activated charcoal (1-2% by weight). Stir for 5 mins.

• Hot Filtration: Filter the hot solution through a pre-warmed funnel (fluted filter paper) to remove charcoal or undissolved mechanical impurities.

Phase B: Nucleation & Growth

• The Anti-Solvent Addition:

  • Keep the filtrate warm.

  • Slowly add Solvent B (e.g., Diethyl Ether) dropwise.

  • Stop point: The moment a faint, persistent cloudiness (turbidity) appears and does not disappear upon swirling.

• The Clarification: Add 1-2 drops of Solvent A to just clear the turbidity.

• Controlled Cooling:

  • Wrap the flask in a towel (insulation) and let it reach room temperature undisturbed.

  • Why? Rapid cooling traps impurities inside the crystal lattice. Slow cooling builds pure, defined needles.

• Deep Cooling: Once at room temp, place in an ice bath (0°C) for 30 minutes to maximize yield.

Phase C: Isolation

• Filter via vacuum (Buchner funnel).

• The Wash: Wash the cake with cold Solvent B (Ether/Hexane) to remove surface mother liquor.

• Drying: Dry in a vacuum oven at <40°C . High heat may induce polymerization of the allyl group.

Module 3: Troubleshooting Logic (Q&A)

Q1: My product turned into a sticky oil (oiling out) instead of crystals. What happened?

• Cause: The solution temperature dropped below the melting point of the solvated product before crystallization began.[2] This is common with aromatic esters.

• Fix:

  • Reheat the mixture until the oil redissolves.

  • Add a "seed crystal" (a tiny speck of pure product) to the cooling solution at roughly 50°C.

  • Vigorously scratch the inner glass wall of the flask with a glass rod. The micro-abrasions provide nucleation sites.

Q2: The product has a persistent pink hue.

• Cause: Oxidation of the aniline nitrogen. Anilines are air-sensitive.

• Fix: You must use activated charcoal during the hot filtration step (Phase A, Step 3). If the color persists after recrystallization, wash the solid with cold diethyl ether, as the colored impurities are often more soluble in ether than the salt is.

Q3: I smell garlic or sharp alcohol during heating.

• Cause: Hydrolysis. You are smelling allyl alcohol. This means water was present in your solvent or the heating was too prolonged.

• Fix: Switch to anhydrous ethanol. Ensure your glassware is oven-dried.[3][1] Reduce heating time.

Module 4: Process Visualization

Workflow Diagram: Recrystallization Logic

Caption: Standard workflow for the purification of amphiphilic amine salts using the solvent/anti-solvent method.

Troubleshooting Decision Tree

Caption: Rapid diagnostic logic for common recrystallization failures.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for general amine salt purification protocols).

• Cohen, J. B. (1928). Practical Organic Chemistry. Macmillan.

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Detailed solvent selection tables for hydrochloride salts).

• Sigma-Aldrich. (n.d.). Recrystallization User Guide. (General solvent polarity charts).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rubingroup.org [rubingroup.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Removing Unreacted Thionyl Chloride from Allyl 4-Aminobenzoate Synthesis

Topic: Purification & Workup Protocols for Thionyl Chloride (

) Mediated Esterification Target Audience: Medicinal Chemists, Process Development Scientists Date: October 26, 2023

Core Directive & Safety Warning

WARNING: High-Risk Reagent Thionyl chloride (

) reacts violently with water to release sulfur dioxide ( ) and hydrogen chloride ( ) gases. This "volcano effect" can pressurize glassware to the point of failure.

• Never add water directly to a reaction mixture containing bulk

  .

• Always remove the majority of

  via distillation/evaporation before aqueous workup.

This guide details the removal of excess

specifically from the synthesis of Allyl 4-aminobenzoate . This substrate presents a unique challenge: the allyl group is susceptible to polymerization at high temperatures, and the primary amine can form stable sulfinylamine intermediates that mimic impurities.

The Chemistry of the Problem

To troubleshoot effectively, you must understand the species present in your flask.

Reaction Mechanism & Impurity Profile

In this synthesis,

serves two roles: it activates the carboxylic acid (forming the acid chloride) and acts as a dehydrating agent.[1] However, it also interacts with the amine.

• Activation: 4-aminobenzoic acid

  4-aminobenzoyl chloride.[2]

• Amine Interaction: The primary amine reacts with

  to form sulfinylamine ( ) or exists as the hydrochloride salt ( ).

• Esterification: The intermediate reacts with allyl alcohol to form the ester.

Why is removal difficult?

• Boiling Point Proximity:

  boils at 74.6°C .[3] Allyl alcohol boils at 97°C . Simple distillation often fails to separate them cleanly without overheating the sensitive allyl ester.

• Entrainment:

  "sticks" to the oily amine salts, requiring solvent entrainment (co-evaporation) to remove fully.

Visualizing the Pathway

The following diagram illustrates the reaction flow and where the

removal step is critical to prevent side reactions.

Figure 1: Reaction pathway highlighting the critical SOCl2 removal checkpoint before aqueous quenching.

Detailed Protocols: Removal Workflows

Choose your method based on the scale and equipment available.

Method A: Toluene Co-evaporation (Recommended)

Best for: Small to mid-scale (1g – 50g) where product stability is paramount.

The Logic: Toluene (BP 110.6°C) does not form a true azeotrope with

in the strict thermodynamic sense, but it acts as an entrainer . It suppresses the vapor pressure of the mixture and carries vapors into the trap, allowing removal at lower temperatures under vacuum.

Protocol:

• Concentrate: Remove the bulk of the reaction solvent (if any) and free

  via rotary evaporation at 40°C (bath temp) under reduced pressure (down to ~20 mbar).

• Add Entrainer: Add anhydrous Toluene (approx. 2-3x reaction volume) to the residue.

  • Note: The residue may be a solid or gum (the HCl salt of your product).

• Evaporate: Re-connect to the rotavap. Evaporate the toluene until dry.

  • Visual Check: The distillate should initially be yellow (sulfur) and turn clear.

• Repeat: Repeat step 2-3 three times .

  • Why 3 times? Diffusion from the gummy amine salt is slow. Multiple passes ensure deep removal.[4]

• Final Check: The residue should have no acrid smell (only the "sweet" smell of the ester or toluene).

Method B: Vacuum Distillation (Schlenk Line)

Best for: Large scale (>50g) or when rotavap corrosion is a concern.

Protocol:

• Equip the flask with a short-path distillation head.[5]

• Connect a liquid nitrogen cold trap between the manifold and the pump (Crucial to save your pump oil).

• Apply vacuum slowly. Stir vigorously to prevent bumping.

• Heat the bath to max 50°C .

• Collect the volatile

  in the cold trap.

• Safety Stop: Once the volume stops decreasing, stop. Do not heat above 60°C to chase the last drops; switch to Method A (Toluene) for the final traces to protect the allyl group.

Troubleshooting Decision Tree

Use this logic flow to determine the correct corrective action during your experiment.

Figure 2: Decision tree for troubleshooting residual thionyl chloride and associated impurities.

Data & Physical Properties[3][6]

Refer to this table to select the correct solvents for co-evaporation and workup.

Solvent / Reagent	Boiling Point (°C)	Role	Interaction with SOCl2
Thionyl Chloride	74.6	Reagent	N/A
Allyl Alcohol	97.0	Reactant	Reacts to form alkyl chloride (side reaction if excess + heat)
Toluene	110.6	Entrainer	Excellent. Carries well; inert to ester.
Dichloromethane	39.6	Solvent	Poor. Boils too low to effectively drive off .
Hexane	68.0	Anti-solvent	Moderate. Can precipitate the amine salt, trapping inside the solid.

Frequently Asked Questions (FAQs)

Q: My reaction mixture turned dark orange/red. Did I burn the product? A: Not necessarily. This is often due to the formation of N-sulfinylamines (

), a common side product when thionyl chloride reacts with primary anilines [1].[3]

• Fix: This bond is labile. It will hydrolyze back to the amine during the aqueous workup. Ensure you stir the quenched mixture (pH ~8) for 15–30 minutes before extraction to fully revert this species.

Q: Can I use Methanol to quench the excess

? A: No. While methanol reacts with to form volatile and , it also reacts with your activated acid chloride intermediate to form the Methyl ester (Methyl 4-aminobenzoate) instead of your desired Allyl ester. Always quench with an inert base (bicarbonate) or water after removing the bulk .

Q: I smell sulfur even after toluene evaporation. What now? A: You likely have trapped

inside the crystal lattice of the hydrochloride salt.

• Fix: Redissolve the residue in a small amount of dry DCM (to break the lattice), then add Toluene and evaporate again. This "dissolve-and-chase" method releases trapped volatiles.

Q: Why is my yield low after column chromatography? A: The allyl group is sensitive. If you used high heat (>60°C) to distill

, you may have triggered polymerization. Additionally, ensure your column silica is neutralized; acidic silica can hydrolyze the allyl ester or the amine salt.

References

• Furniss, B. S., et al.Vogel's Textbook of Practical Organic Chemistry. 5th Ed., Longman Scientific & Technical, 1989.

• Clayden, J., Greeves, N., & Warren, S. Organic Chemistry. 2nd Ed., Oxford University Press, 2012. (Mechanistic insight into nucleophilic acyl substitution and sulfinylamine formation).

• Graf, R., & Langer, W. "Über die Umsetzung von p-Aminobenzoesäure mit Thionylchlorid" (Reaction of p-aminobenzoic acid with thionyl chloride).[2] Journal für Praktische Chemie, 1937. (Historical foundation of the specific interaction between PABA and SOCl2).

• US Patent 3,681,450A. "Preparation of p-aminobenzoyl chloride salts." (Industrial protocol confirming the stability of the hydrochloride salt and use of inert solvents).

• BenchChem Technical Notes. "Removal of Excess Thionyl Chloride." (General laboratory practice for thionyl chloride workups).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. Thionyl chloride - Wikipedia [en.wikipedia.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. reddit.com [reddit.com]

Optimizing pH conditions for allyl 4-aminobenzoate extraction and free base formation

[1][2]

Executive Summary & Chemical Context[2][3][4][5]

Allyl 4-aminobenzoate (A4AB) is a structural analog of Benzocaine, featuring a primary aromatic amine and an allyl ester functionality.[1] Successful handling requires navigating a specific chemical trade-off: ensuring complete deprotonation of the weak aromatic amine without triggering base-catalyzed hydrolysis of the ester. [2]

Many researchers erroneously apply standard aliphatic amine extraction protocols (targeting pH > 12) to this compound.[1] This is a critical error. Due to the electron-withdrawing nature of the benzene ring, the amine in A4AB is a much weaker base than typical alkyl amines, allowing for free-base formation at significantly milder pH levels.

Key Chemical Parameters

Parameter	Value (Approx.)	Implication
pKa (Conjugate Acid)	2.3 – 2.5	The amine is protonated ( ) only in strong acid (pH < 2).[2][1]
Free Base Onset	pH > 4.5	The molecule exists predominantly as a neutral free base at near-neutral pH.[2][1]
Hydrolysis Risk	High at pH > 10	The ester bond is susceptible to saponification in strong alkaline environments.[1]

The pH "Sweet Spot": Theory & Calculation

To optimize recovery, we utilize the Henderson-Hasselbalch equation to determine the exact pH required for free base formation.

[2][1]

Given the pKa of the anilinium ion is

:

• At pH 2.5: 50% Salt / 50% Free Base.[1]

• At pH 4.5 (pKa + 2): 99% Free Base.[1]

• At pH 8.0: >99.99% Free Base.[1]

Expert Insight: You do not need to reach pH 12-14.[2] Doing so provides no benefit to extraction efficiency and drastically increases the rate of ester hydrolysis (degrading your product into 4-aminobenzoic acid and allyl alcohol).[2] Target pH 8.0 – 9.0 using mild inorganic bases.

Optimized Extraction Protocol

Objective: Isolate Allyl 4-aminobenzoate as a free base from an acidic reaction mixture or crude salt.

Reagents

• Organic Solvent: Dichloromethane (DCM) or Ethyl Acetate (EtOAc).[1]

• Base: Saturated Sodium Bicarbonate (

  ) or 10% Sodium Carbonate ( ).[1] Avoid Sodium Hydroxide ( ).[2][1]

• Acid (if acidifying): 1M HCl.[1]

Workflow Diagram

The following diagram illustrates the species distribution and extraction logic.

Caption: Logic flow for converting the water-soluble salt to the lipophilic free base while avoiding hydrolysis.

Step-by-Step Methodology

• Initial State: Ensure the crude material is dissolved in dilute acid (e.g., 1M HCl) to form the water-soluble hydrochloride salt.[1] Wash this aqueous layer with organic solvent (e.g., Ether) to remove non-basic impurities.[1]

• Neutralization (The Critical Step):

  • Cool the aqueous acidic solution to 0–5°C (ice bath).

  • Slowly add Saturated

    or 10% with stirring.

  • Monitor pH: Stop when pH reaches 8.0 – 8.5 .

  • Observation: The solution should become cloudy as the free base precipitates or oils out.[1]

• Extraction:

  • Add DCM or EtOAc immediately.[1]

  • Shake gently and vent frequently (CO2 evolution will occur if using bicarbonate).[1]

  • Separate the organic layer.[1]

• Drying & Isolation:

  • Wash organic layer with Brine (Saturated NaCl).[1]

  • Dry over Anhydrous

    .[1]

  • Evaporate solvent under reduced pressure (keep water bath < 40°C to prevent thermal degradation).[1]

Troubleshooting Guide (FAQ)

Q1: I added NaOH to pH 12 to be "safe," but my yield is very low. What happened?

Diagnosis: You likely hydrolyzed the ester.[1] Explanation: Allyl esters are sensitive to saponification.[1] At pH 12, hydroxide ions (

) attack the carbonyl carbon, cleaving the ester into 4-aminobenzoic acid (which dissolves in the basic aqueous layer as a carboxylate salt) and allyl alcohol (which is volatile/water-miscible).[2] Solution: Check the aqueous waste layer.[1][3] Acidify a small sample of the waste to pH 3.[1] If a white solid precipitates, that is likely 4-aminobenzoic acid (the degradation product).[1] In the future, strictly use Carbonate bases (pH ~9 max).[1]

Q2: The product is "oiling out" instead of precipitating during neutralization. Is this normal?

Diagnosis: Yes, this is common for allyl esters.[1] Explanation: The melting point of A4AB is relatively low (~50–52°C), and impurities can depress this further. If the neutralization is exothermic or performed at room temperature, the free base may form as a supercooled oil. Solution:

• Keep the reaction on ice (0°C).

• Extract the oil into DCM.

• Upon evaporation, if it remains an oil, scratch the flask with a glass rod or add a seed crystal.[1]

• Recrystallize from a mixture of Ethanol/Water if necessary.[1]

Q3: I have a persistent emulsion during the DCM extraction.

Diagnosis: Surfactant behavior of the amine salt or fine particulate precipitation.[1] Explanation: At the interface of pH change, partially protonated species can stabilize emulsions. Solution:

• Add Brine: Saturating the aqueous phase with NaCl increases ionic strength and drives organics out.[1]

• Filtration: If fine solids are stabilizing the emulsion, filter the entire biphasic mixture through a Celite pad.

• Time: Allow the mixture to sit for 20 minutes; the layers often resolve slowly.

Q4: My product has a strong, sharp odor unlike the odorless amine.

Diagnosis: Presence of Allyl Alcohol.[1] Explanation: This confirms hydrolysis has occurred.[1] Allyl alcohol has a pungent, mustard-like odor.[1] Solution: Your product is contaminated.[1] You must repurify.[1] If the hydrolysis is extensive, discard and restart with stricter pH control.

References

• ChemicalBook. (2024).[1] Allyl 4-aminobenzoate Chemical Properties and pKa Data. Retrieved from [2][1]

• National Institutes of Health (NIH) - PubChem. (2025).[2][1] 4-Aminobenzoic Acid (PABA) pKa and Solubility Data. Retrieved from [2][1]

• Svärd, M., et al. (2013).[1][4] Thermodynamics and nucleation of the enantiotropic compound p-aminobenzoic acid. ResearchGate. (Confirming solubility profiles of aminobenzoates). Retrieved from

• Stenutz, R. (2024).[1] pKa Data for Aromatic Amines and Benzoates. Retrieved from [2][1]

Sources

• 1. 4-Aminobenzoic Acid | C7H7NO2 | CID 978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Benzocaine Extraction Lab - 647 Words | Bartleby [bartleby.com]
• 4. researchgate.net [researchgate.net]

Preventing oxidative degradation of the amino group in allyl 4-aminobenzoate

Topic: Preventing Oxidative Degradation of the Amino Group

Ticket ID: CHEM-SUP-8821 Status: Open Assigned Specialist: Senior Application Scientist

Welcome to the Technical Support Portal

You are likely here because your Allyl 4-aminobenzoate (Benzocaine allyl ester) has transitioned from a pristine white/pale yellow crystalline solid to a brown or black tarry substance. This is a common, frustration-inducing phenomenon caused by the high susceptibility of the primary aromatic amine to oxidative degradation.

This guide provides a root-cause analysis and actionable protocols to stabilize your compound.

Module 1: Root Cause Analysis (The "Why")

Q: Why does my compound turn brown/black even in a sealed vial?

A: The degradation is driven by photo-oxidative radical coupling . The primary amino group (

) on the aromatic ring is electron-rich. Upon exposure to atmospheric oxygen and trace UV light, it undergoes a Single Electron Transfer (SET) mechanism.

• Initiation: The lone pair on the nitrogen absorbs energy, facilitating the loss of an electron to form a radical cation .

• Propagation: These radicals are highly reactive. They couple with unreacted amine molecules to form hydrazine-like dimers, which further oxidize to azo linkages (

  ) and complex quinone imines .

• Termination (The "Black Tar"): These intermediates polymerize into extended conjugated systems (similar to "Aniline Black"), which absorb all visible light, appearing as dark sludge.

Note: The allyl ester moiety (

) makes this molecule a "double threat." While the amine oxidizes, the allyl group can undergo radical cross-linking if not stabilized, though the amine degradation usually happens first and is visually dominant.

Visualizing the Degradation Pathway

The following diagram illustrates how a pristine amine devolves into colored impurities.

Figure 1: The oxidative cascade of primary aromatic amines leading to color degradation.

Module 2: Storage & Handling Protocols

Q: What are the "Gold Standard" storage conditions?

A: You must block the three vectors of degradation: Oxygen, Light, and Heat.

Parameter	Recommendation	Technical Rationale
Atmosphere	Argon (Ar) or Nitrogen ( )	Argon is heavier than air and provides a better "blanket" in the vial than Nitrogen. Oxygen exclusion prevents the initial SET step.
Container	Amber Glass with Teflon-lined cap	Amber glass blocks UV radiation (<400 nm) that catalyzes radical formation. Teflon prevents oxygen permeation through the cap liner.
Temperature	-20°C	Low thermal energy slows the kinetics of the radical propagation steps.
State	Solid (Dry)	Degradation is significantly faster in solution. Store as a dry powder whenever possible.

Module 3: Active Stabilization (Chemical Intervention)

Q: Can I add stabilizers to my solution?

A: Yes. If you must keep the compound in solution (e.g., for stock solutions), use antioxidants. However, you must select one that does not react with the allyl ester .

Recommended Additive: BHT (Butylated Hydroxytoluene)

• Concentration: 0.05% - 0.1% (w/v).

• Mechanism: BHT acts as a "radical scavenger." It donates a hydrogen atom to the nitrogen radical, quenching it and preventing the polymerization chain reaction.

• Compatibility: BHT is non-acidic and will not hydrolyze the allyl ester.

⛔ AVOID: Strong acidic antioxidants (like high concentrations of ascorbic acid) in protic solvents if stored for long periods, as they may risk transesterification or hydrolysis of the allyl group.

Module 4: The "Proton Shield" Strategy (Ultimate Protection)

Q: I need long-term stability. Is there a chemical modification?

A: Yes. The most effective way to stop oxidation is to protonate the amine . The lone pair of electrons on the nitrogen is the site of oxidation. By converting the free base amine into a salt (e.g., Hydrochloride), you "lock up" these electrons in a bond with a proton (

), making them unavailable for oxidation.

Protocol: Converting to Allyl 4-aminobenzoate Hydrochloride

• Why: The salt form is often indefinitely stable at room temperature.

• Caution: Do not use aqueous acids that might hydrolyze the ester. Use anhydrous conditions.

Figure 2: Workflow for converting the unstable free base into the oxidation-resistant hydrochloride salt.

Module 5: Troubleshooting & Recovery

Q: My sample is already brown. Can I save it?

A: It depends on the severity.

• Light Brown/Tan: Purifiable.

• Black Tar: Likely unrecoverable; synthesis should be restarted.

Purification Protocol (Recrystallization):

• Solvent: Ethanol/Water mixture is standard for aminobenzoates.

• Additive: Add a pinch of activated charcoal to the hot solution. The charcoal preferentially adsorbs the high-molecular-weight colored polymers (azo/aniline black impurities).

• Filtration: Filter while hot through Celite to remove the charcoal.

• Crystallization: Allow to cool slowly under an inert atmosphere (Argon).

CRITICAL WARNING - The Allyl Trap: Do NOT attempt to clean up the amine using Catalytic Hydrogenation (e.g., Pd/C +

).

• Why? While this effectively reduces oxidized nitro/azo impurities back to amines, it will reduce your allyl double bond to a propyl group, destroying your compound.

• Alternative: Use chemical reduction with Zinc/Acetic acid if you suspect nitro-impurities, but recrystallization is safer for the allyl group.

References

• Mechanism of Amine Oxidation

  • Title: Oxidation of Aromatic Amines.[1][2][3][4]

  • Source: ScienceMadness / Vogel's Textbook of Practical Organic Chemistry.

  • URL:[Link]

• Storage of Light-Sensitive Amines

  • Title: Reagent Storage Conditions & Stability.[5][6]

  • Source: Lumiprobe Technical Guidelines.

• Salt Formation & Stability

  • Title: Basicity of Amines and Ammonium Salt Formation.[7]

  • Source: Chemistry LibreTexts.

  • URL:[Link]

• Handling Aromatic Amines

  • Title: Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.[6]

  • Source: ACS Chemical Health & Safety.

  • URL:[Link]

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. openaccessjournals.com [openaccessjournals.com]
• 3. sciencemadness.org [sciencemadness.org]
• 4. Controllable Selective Oxidation of Anilines to Azoxybenzenes and Nitrobenzenes by Regulating the Base - PMC [pmc.ncbi.nlm.nih.gov]
• 5. diplomatacomercial.com [diplomatacomercial.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemistrystudent.com [chemistrystudent.com]

Reference Data & Comparative Studies

1H NMR chemical shifts of allyl group in allyl 4-aminobenzoate hydrochloride

An In-Depth Technical Guide to the 1H NMR Chemical Shifts of the Allyl Group in Allyl 4-Aminobenzoate Hydrochloride

Introduction: Structural Elucidation of a Key Synthetic Intermediate

Allyl 4-aminobenzoate hydrochloride is a bifunctional organic molecule of interest in materials science and pharmaceutical development. It combines the reactive functionalities of an allyl ester with a protonated aniline, making it a versatile building block. Accurate structural characterization is paramount for its use in synthesis, and Proton Nuclear Magnetic Resonance (1H NMR) spectroscopy is the primary tool for this purpose.

This guide provides a comprehensive analysis of the 1H NMR spectrum of allyl 4-aminobenzoate hydrochloride, with a specific focus on the characteristic chemical shifts and coupling patterns of its allyl group. We will compare its spectral features with those of related allyl-containing compounds to provide a clear rationale for the observed (and predicted) chemical shifts, grounded in fundamental principles of molecular structure and electron density.

Molecular Structure and Proton Environments

To understand the 1H NMR spectrum, we must first identify the distinct proton environments within the molecule. The structure contains an aromatic ring and an allyl group, each with non-equivalent protons. The protonation of the amino group to form the hydrochloride salt significantly influences the electronic environment of the aromatic protons.

Figure 1: Structure of Allyl 4-Aminobenzoate Hydrochloride with Labeled Protons.

Analysis of Predicted 1H NMR Spectrum

The 1H NMR spectrum of this compound is predicted to show distinct signals for the allyl group protons (Ha, Hb, Hc, Hd) and the aromatic protons (HAr, HAr'). The ammonium protons (-NH3+) will likely appear as a broad singlet, the chemical shift of which is highly dependent on solvent, concentration, and temperature.[1]

The Allyl Group Protons

The three types of protons on the allyl group exhibit characteristic chemical shifts and complex splitting patterns due to spin-spin coupling.

• Allylic Protons (-O-CH2-, Ha): These two protons are attached to a saturated carbon that is adjacent to both the ester oxygen and the vinyl group. The electronegative oxygen atom strongly deshields these protons, shifting them downfield. They are coupled to the Hb proton, resulting in a doublet.

  • Predicted Chemical Shift (δ): ~4.7-4.9 ppm. This is downfield compared to a typical allylic proton (1.6-2.6 ppm) due to the adjacent ester oxygen.[2]

• Internal Vinyl Proton (=CH-, Hb): This single proton is on the sp2-hybridized carbon and is coupled to the two Ha protons and the two terminal vinyl protons (Hc and Hd). This extensive coupling results in a complex multiplet.

  • Predicted Chemical Shift (δ): ~5.9-6.1 ppm. This falls within the typical range for vinylic protons (4.5-6.5 ppm).[2][3]

• Terminal Vinyl Protons (CH2=, Hc and Hd): These two protons are diastereotopic. The proton trans to the main carbon chain (Hc) and the proton cis to it (Hd) are in different chemical environments and will have distinct chemical shifts. Both are coupled to Hb, and they also exhibit a small geminal coupling to each other. This results in two separate signals, each appearing as a doublet of doublets.

  • Predicted Chemical Shift (δ): Hc (trans) at ~5.4 ppm and Hd (cis) at ~5.3 ppm. The trans proton typically appears slightly further downfield than the cis proton.[4][5]

Spin-Spin Coupling Constants (J)

The splitting patterns are governed by well-defined coupling constants:

• 3Jtrans (Hb-Hc): ~15-18 Hz[4][5]

• 3Jcis (Hb-Hd): ~10-12 Hz[4][5]

• 3Jallylic (Ha-Hb): ~5-6 Hz[4]

• 2Jgeminal (Hc-Hd): ~1-2 Hz[5]

Aromatic and Ammonium Protons

• Aromatic Protons (HAr, HAr'): The 4-aminobenzoate ring system gives rise to an AA'BB' pattern, which often appears as two distinct doublets. The -NH3+ group is strongly electron-withdrawing, deshielding all aromatic protons. The protons ortho to the ester group (HAr) will be further downfield than those ortho to the ammonium group (HAr').

  • Predicted Chemical Shift (δ): HAr at ~8.0 ppm and HAr' at ~7.8 ppm. For comparison, the aromatic protons in neutral ethyl 4-aminobenzoate appear around 7.8 ppm and 6.6 ppm.

• Ammonium Protons (-NH3+): These protons are exchangeable and will likely appear as a broad singlet. In a solvent like DMSO-d6, this peak could be observed anywhere from 7 to 10 ppm or even broader.

Data Summary and Comparison

The following table summarizes the predicted 1H NMR data for allyl 4-aminobenzoate hydrochloride and compares the allyl group shifts to simpler, alternative compounds.

Compound	Proton Type	Predicted δ (ppm)	Multiplicity	Predicted J (Hz)
Allyl 4-Aminobenzoate HCl	-O-CH2- (Ha)	4.85	d	~5.5
=CH- (Hb)	6.05	m	N/A
=CH2 (trans, Hc)	5.45	dd	~17, ~1.5
=CH2 (cis, Hd)	5.30	dd	~10.5, ~1.5
Ar-H (ortho to -COO)	8.00	d	~8.5
Ar-H' (ortho to -NH3+)	7.80	d	~8.5
Allyl Alcohol	-O-CH2-	~4.1	d	~5
=CH-	~5.9	m	N/A
=CH2	~5.2	m	N/A
Allyl Acetate	-O-CH2-	~4.6	d	~5.7
=CH-	~5.9	m	N/A
=CH2 (trans)	~5.3	dd	~17.2, ~1.5
=CH2 (cis)	~5.2	dd	~10.4, ~1.5

Analysis of Comparison: The data clearly show that the electron-withdrawing strength of the substituent attached to the allylic oxygen (-R in Allyl-O-R) directly impacts the chemical shift of the allylic protons (Ha). The 4-aminobenzoate hydrochloride group is more electron-withdrawing than an acetyl group, which is in turn more withdrawing than a simple proton (from an alcohol). This leads to progressive deshielding and a downfield shift of the Ha signal from ~4.1 ppm in allyl alcohol to a predicted ~4.85 ppm in the target molecule.

Experimental Protocol for 1H NMR Analysis

This protocol outlines the steps for acquiring a high-quality 1H NMR spectrum of allyl 4-aminobenzoate hydrochloride.

Sample Preparation

• Objective: To prepare a homogeneous solution of the analyte in a suitable deuterated solvent.

• Materials: Allyl 4-aminobenzoate hydrochloride, DMSO-d6, NMR tube, pipette, vortex mixer.

• Procedure:

  • Weigh approximately 5-10 mg of allyl 4-aminobenzoate hydrochloride directly into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d6). The hydrochloride salt form ensures solubility in polar aprotic solvents like DMSO.

  • Cap the NMR tube securely and vortex the sample for 30-60 seconds to ensure complete dissolution. Visually inspect for any undissolved particulate matter.

  • If needed, gently warm the sample to aid dissolution.

NMR Spectrometer Setup and Data Acquisition

• Objective: To acquire a high-resolution 1H NMR spectrum with good signal-to-noise.

• Instrument: 400 MHz (or higher) NMR Spectrometer.

• Procedure:

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the DMSO-d6 solvent.

  • Shim the magnetic field to optimize homogeneity. Aim for a narrow, symmetrical solvent peak.

  • Set the spectral width to cover a range of approximately -1 to 12 ppm.

  • Use a standard 90° pulse sequence.

  • Set the number of scans (e.g., 16 or 32) to achieve adequate signal-to-noise.

  • Acquire the Free Induction Decay (FID).

Data Processing

• Objective: To convert the raw FID data into an interpretable spectrum.

• Software: Standard NMR processing software (e.g., MestReNova, TopSpin).

• Procedure:

  • Apply a Fourier transform to the FID.

  • Phase the spectrum manually to ensure all peaks have a pure absorption lineshape.

  • Calibrate the chemical shift axis by setting the residual DMSO peak to 2.50 ppm.[6]

  • Integrate all peaks to determine the relative ratios of the different protons.

  • Analyze the peak multiplicities and measure the coupling constants (J-values) to confirm assignments.

Figure 2: Experimental Workflow for 1H NMR Analysis.

References

• PubChem. (n.d.). 4-Aminobenzoic Acid. National Center for Biotechnology Information. Retrieved from [Link]

• Magritek. (2025, February 13). Spectrum of the Month: 1H NMR Spectrum of Allyl Glycidyl Ether at 80 MHz. Retrieved from [Link]

• Reich, H. J. (2020, February 14). NMR Spectroscopy – 1H NMR Chemical Shifts. Organic Chemistry Data & Info. Retrieved from [Link]

• YouTube. (2013, January 27). Proton NMR of Allyl Ether Groups. Retrieved from [Link]

• Royal Society of Chemistry. (2009). Supporting Information for Chemical Communications. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR spectrum of allyl group-modified PSI in d 6-DMSO. Retrieved from [Link]

• SpectraBase. (n.d.). Allyl ether - Optional[1H NMR] - Spectrum. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Rigid PN Cages as 3-Dimensional Building Blocks for Crystalline or Amorphous Networked Materials - Supporting Information. Retrieved from [Link]

• e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical shifts in 1 H and 13 C NMR spectra of alkali metal.... Retrieved from [Link]

• YouTube. (2021, February 22). NMR Spectroscopy Part 7 - HNMR Spectrum of allyl bromide. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Table of Characteristic Proton NMR Shifts. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• Chemistry Connected. (n.d.). 1H NMR Chemical Shifts. Retrieved from [Link]

Sources

• 1. chemistryconnected.com [chemistryconnected.com]
• 2. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Spectrum of the Month: 1H NMR Spectrum of Allyl Glycidyl Ether at 80 MHz - Magritek [magritek.com]
• 5. m.youtube.com [m.youtube.com]
• 6. NMR Chemical Shifts of Impurities [sigmaaldrich.com]

HPLC method development for separating allyl 4-aminobenzoate from PABA impurities

This guide details a strategic approach to developing an HPLC method for separating Allyl 4-aminobenzoate (an anesthetic intermediate and UV absorber) from its primary impurity/degradation product, 4-Aminobenzoic Acid (PABA) .

The Separation Challenge: "The Polarity Trap"

The separation of Allyl 4-aminobenzoate from PABA presents a classic "Polarity Trap" in chromatography. You are dealing with two molecules that share an aromatic core but inhabit opposite ends of the polarity spectrum.

• The Impurity (PABA): A highly polar, amphoteric molecule. With a pKa₁ (COOH) of ~2.4 and pKa₂ (NH₃⁺) of ~4.8, PABA exists as a zwitterion or polar ion at typical HPLC pH levels (pH 2–6). On standard C18 columns, it suffers from "hydrophobic collapse," often eluting in the void volume (

  ) where quantitation is impossible due to matrix interference.

• The Analyte (Allyl 4-aminobenzoate): A hydrophobic ester. The allyl group adds lipophilicity and a distinctive

  -electron system. It retains strongly on C18, often requiring high organic content to elute.

The Goal: Develop a method that retains PABA sufficiently (

) while eluting the Allyl ester within a reasonable runtime, ensuring high resolution ( ).

Comparative Analysis: C18 vs. Phenyl-Hexyl[1][2][3]

To solve this, we compare the industry-standard C18 (Octadecyl) chemistry against the selectivity-driven Phenyl-Hexyl chemistry.

Option A: The "Standard" C18 Approach

• Mechanism: Purely hydrophobic interaction (London dispersion forces).

• Performance: Excellent for the Allyl ester. However, PABA retention is often insufficient without ion-pairing reagents (which degrade column life and are incompatible with MS).

• Verdict: Sub-optimal. Requires highly aqueous mobile phases (0-5% Organic) to retain PABA, causing "phase collapse" (dewetting) in standard C18 columns.

Option B: The "Selectivity" Phenyl-Hexyl Approach (Recommended)

• Mechanism: Mixed-mode interaction. The hexyl chain provides hydrophobicity, while the phenyl ring engages in

  - interactions with the aromatic cores of both PABA and the Allyl ester.

• Performance:

  • PABA Retention: The

    - overlap between the stationary phase and PABA's benzene ring increases retention significantly compared to C18, even in higher organic content.

  • Allyl Selectivity: The allyl group (

    ) on the ester interacts uniquely with the phenyl phase, enhancing selectivity ( ).

• Verdict: Superior. It bridges the polarity gap without complex buffer additives.

Experimental Protocol: The Optimized Method

Based on the comparative analysis, the Phenyl-Hexyl chemistry is selected. The following protocol is self-validating and designed for robustness.

Instrument & Column Parameters

• System: HPLC with UV-Vis (or PDA) Detector.

• Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (or equivalent), 150 mm x 4.6 mm, 3.5 µm.

  • Why: 3.5 µm offers a balance between backpressure and resolution (

    ).

• Temperature: 30°C (Controlled).

• Detection: 285 nm (Max absorption for aminobenzoates).

Mobile Phase Strategy

• Solvent A: 20 mM Potassium Phosphate Buffer, pH 3.0.

  • Why pH 3.0? It suppresses the ionization of the amine (keeping it

    ) while the carboxyl is partially ionized. This stable ionization state prevents peak splitting.

• Solvent B: Methanol (MeOH).[1]

  • Why MeOH? Unlike Acetonitrile, Methanol is a protic solvent that does not suppress

    - interactions. Using ACN would negate the selectivity benefits of the Phenyl column [1].

Gradient Program

Time (min)	% Buffer A	% Methanol B	Flow Rate (mL/min)	Phase Description
0.0	95	5	1.0	PABA Retention: High aqueous start forces PABA interaction.
3.0	95	5	1.0	Isocratic hold to clear void volume.
10.0	40	60	1.0	Elution Ramp: Rapid increase to elute hydrophobic ester.
12.0	10	90	1.0	Column Wash.
15.0	95	5	1.0	Re-equilibration.

Performance Data Comparison

The following table summarizes the expected performance differences between the standard C18 method and the proposed Phenyl-Hexyl method.

Parameter	Standard C18 Method	Optimized Phenyl-Hexyl Method	Status
PABA Retention ( )	0.8 (Risk of void elution)	2.5 (Ideal)	✅
Allyl Ester Retention ( )	12.0 (Long run time)	8.5 (Efficient)	✅
Selectivity ( )	1.5	1.8	✅
Resolution ( )	~3.0	> 6.0	✅
Peak Symmetry (PABA)	0.8 (Tailing)	1.1 (Sharp)	✅
Mechanism	Hydrophobic only	Hydrophobic + - Interaction

Visualizing the Mechanism

The following diagram illustrates the decision logic and the molecular interactions driving the separation.

Caption: Decision workflow comparing C18 vs. Phenyl-Hexyl pathways, highlighting the critical role of Pi-Pi interactions in the optimized method.

References

• Agilent Technologies. (2009).[1] Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol. Retrieved from

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 978, 4-Aminobenzoic acid. Retrieved from

• Merey, H. A., & Zaazaa, H. E. (2014). Validated simultaneous determination of antipyrine and benzocaine HCl in the presence of benzocaine HCl degradation product. Analytical Methods. Retrieved from

• Shimadzu. (2020). Separation Characteristics of Shim-pack™ Series Phenyl/PFPP Reversed Phase Columns. Retrieved from

Sources

• 1. agilent.com [agilent.com]

Comparative Spectroscopic Analysis: Allyl 4-Aminobenzoate vs. Benzocaine

Executive Summary

In the development of functionalized polymers and topical anesthetics, the spectral characterization of p-aminobenzoate esters is a critical quality attribute. This guide compares the UV-Vis absorption profiles of Benzocaine (Ethyl 4-aminobenzoate) and its unsaturated analog, Allyl 4-aminobenzoate .

Key Finding: Despite the introduction of a vinyl functionality in the allyl derivative, the primary UV absorption maximum (

) for both compounds remains virtually identical, centering at 286–292 nm in polar protic solvents (e.g., ethanol). This is due to the "insulating" effect of the methylene spacer in the allyl group, which decouples the alkene from the primary p-aminobenzoate chromophore.

Molecular & Electronic Analysis

To understand the spectral similarity, we must dissect the electronic transitions governing the absorption.

The Chromophore Core

Both molecules share the identical push-pull chromophore :

• Donor: The amino group (

  ) at the para position donates electron density via resonance (+M effect).

• Acceptor: The ester carbonyl (

  ) withdraws electron density (-M effect).

• Bridge: The benzene ring facilitates charge transfer (CT) transitions.

This conjugation system is responsible for the high-intensity

transition observed in the UVB region (280–320 nm).

The Substituent Effect (Ethyl vs. Allyl)

The structural difference lies solely in the ester alkyl group:

• Benzocaine:

• Allyl 4-aminobenzoate:

The "Insulation" Principle: In the allyl group, the vinyl double bond (

) is separated from the ester oxygen by a saturated methylene ( ) carbon. This group acts as a conjugation breaker. Consequently, the electrons of the allyl group do not participate in the primary resonance system of the benzoate ring. The electronic environment of the chromophore remains unperturbed, leading to overlapping spectra.

Structural Logic Diagram

The following diagram illustrates the electronic isolation of the allyl tail.

Figure 1: Electronic connectivity diagram showing the isolation of the allyl vinyl group from the primary donor-acceptor chromophore.

Comparative Data Profile

The following data consolidates literature values for Benzocaine and derived experimental expectations for the Allyl analog.

Parameter	Benzocaine (Ethyl 4-aminobenzoate)	Allyl 4-aminobenzoate	Note
CAS Number	94-09-7	50474-68-5
(Ethanol)	291 ± 1 nm	291 ± 2 nm	Indistinguishable peaks.
(Water)	286 nm	~286 nm	Blue shift due to H-bonding stabilization of ground state.
Molar Absorptivity ( )	~17,000	~16,800	Slight variance due to MW difference.
Key Transitions	(CT band)	(CT band)	Allyl absorbs <200nm (far UV).

Solvent Effects (Solvatochromism): Both compounds exhibit positive solvatochromism (red shift) as solvent polarity decreases (e.g., moving from Water to Ethanol), typical for p-aminobenzoates where the excited state is more polar than the ground state.

Experimental Protocol: Validation Workflow

To experimentally verify these values in your lab, follow this self-validating protocol. This method minimizes errors from aggregation or solvent impurities.

Reagents & Preparation

• Solvent: Ethanol (Spectroscopic Grade, >99.9%). Avoid denatured ethanol containing benzene.

• Blank: Pure Ethanol (same lot).

• Concentration Target:

  (approx. for Benzocaine).

Step-by-Step Methodology

• Stock Solution Preparation:

  • Weigh 10.0 mg of substance.

  • Dissolve in 100 mL Ethanol (Stock A:

    ).

  • Sonicate for 5 minutes to ensure complete dissolution.

• Dilution Series:

  • Dilute Stock A 1:50 with Ethanol to achieve

    .

• Spectral Scan:

  • Set UV-Vis spectrophotometer bandwidth to 1.0 nm.

  • Scan range: 220 nm to 400 nm.

  • Scan speed: Medium (approx. 200 nm/min).

• Validation Check:

  • Absorbance at

    should be between 0.3 and 0.8 AU. If >1.0, dilute further.

Workflow Diagram

Figure 2: Standardized workflow for accurate determination of UV absorption maxima.

References

• Sigma-Aldrich. Benzocaine Product Specification & Spectral Data. Product No. B7150. Link

• Muthu, S., et al. (2013). "Molecular structure and spectroscopic characterization of ethyl 4-aminobenzoate with experimental techniques and DFT quantum chemical calculations." Spectrochimica Acta Part A. Link

• Kunz, P.Y., & Fent, K. (2006).[1] "Multiple hormonal activities of UV filters and comparison of in vivo and in vitro estrogenic activity of ethyl-4-aminobenzoate in fish." Aquatic Toxicology. Link

• BenchChem. 4-(Allylamino)benzoic acid Structure and Properties. (Cited for structural comparison of allyl derivatives). Link

• Royal Society of Chemistry. Photochemical & Photobiological Sciences - Supplementary Information. (Providing comparative spectra for aminobenzoate esters). Link

Sources

• 1. Multiple hormonal activities of UV filters and comparison of in vivo and in vitro estrogenic activity of ethyl-4-aminobenzoate in fish - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative MS Profiling: Allyl 4-Aminobenzoate Hydrochloride vs. Structural Analogs

Here is the comprehensive comparison guide for the mass spectrometry fragmentation of Allyl 4-aminobenzoate hydrochloride.

Executive Summary

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of Allyl 4-aminobenzoate hydrochloride (A-4AB) . Designed for researchers requiring precise structural elucidation, this document compares A-4AB against its industry-standard analog, Benzocaine (Ethyl 4-aminobenzoate) .

While Benzocaine is a ubiquitous local anesthetic, the allyl derivative A-4AB introduces a reactive alkene moiety, altering its ionization behavior and fragmentation kinetics. This guide delineates the specific neutral losses and diagnostic ions required to distinguish these compounds in complex matrices.

Chemical Identity & Structural Basis

Before analyzing the spectra, it is critical to understand the structural drivers of fragmentation. The allyl group (

) imparts higher lipophilicity and distinct cleavage energetics compared to the ethyl group in Benzocaine.

Table 1: Structural Comparison of Analytes

Feature	Allyl 4-aminobenzoate HCl	Benzocaine (Ethyl 4-aminobenzoate)
Structure	(Predicted)
Formula (Free Base)
Monoisotopic Mass	177.0790 Da	165.0790 Da
Precursor Ion	m/z 178.08	m/z 166.08
Key Functional Group	Allyl Ester (Reactive, -system)	Ethyl Ester (Stable alkyl)
Lipophilicity (LogP)	~2.3 (Est.)	1.86

Experimental Protocol: LC-ESI-MS/MS

To ensure reproducibility, the following protocol utilizes a self-validating system where Benzocaine serves as the internal reference standard.

Methodology

• Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+).[1]

  • Rationale: The primary aromatic amine is easily protonated (

    ), yielding high sensitivity for .

• Mobile Phase:

  • A: 0.1% Formic Acid in Water (Proton source).

  • B: 0.1% Formic Acid in Acetonitrile.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 1.8 µm).

  • Note: A-4AB will elute later than Benzocaine due to the hydrophobic allyl chain.

Step-by-Step Workflow

• Preparation: Dissolve A-4AB HCl in Methanol to 1 mg/mL. Dilute to 100 ng/mL in Mobile Phase A.

• Direct Infusion (Optimization): Infuse at 10 µL/min to optimize Cone Voltage (typically 20-30V) for maximum precursor stability.

• Collision Induced Dissociation (CID): Apply stepped collision energy (10, 20, 40 eV).

  • Goal: Observe the transition from Molecular Ion

    Acylium Ion Aryl Amine.

Fragmentation Analysis & Mechanism

The fragmentation of A-4AB is driven by the stability of the 4-aminobenzoyl cation (acylium ion). This is a "common core" shared with Benzocaine, but the pathway to reach it differs.

Primary Fragmentation Pathway (The "Ester Cleavage")

Upon collisional activation, the protonated molecular ion

undergoes ester cleavage.

• Benzocaine (m/z 166): Loses Ethanol (46 Da) to form the acylium ion at m/z 120 .

• Allyl 4-AB (m/z 178): Loses Allyl Alcohol (58 Da) to form the same acylium ion at m/z 120 .

Diagnostic Value: The neutral loss is the fingerprint.

• Ethyl Ester.
• Allyl Ester.

Secondary Fragmentation (The "Common Core")

Once the acylium ion (m/z 120) is formed, it degrades identically for both compounds:

• Loss of CO (28 Da): The acylium ion loses carbon monoxide to form the 4-aminophenyl cation (m/z 92 ).

• Loss of HCN (27 Da): The phenyl cation undergoes ring contraction/cleavage to form the cyclopentadienyl cation (m/z 65 ).

Allyl-Specific Pathways (Unique to A-4AB)

Unlike Benzocaine, the allyl group can undergo specific rearrangements:

• Allyl Cation Formation: In some high-energy EI spectra (or in-source fragmentation), the allyl group itself may cleave to form m/z 41 (

  ).

• McLafferty-like Rearrangement: While less common in simple benzoates, the

  -system of the allyl group allows for a 6-membered transition state, potentially leading to the loss of (allene/propyne) to yield the protonated acid at m/z 138 . Note: This is a competitive pathway usually less intense than the direct alcohol loss.

Visualized Signaling Pathway

The following diagram illustrates the divergent initial steps converging into a common fragmentation backbone.

Caption: Comparative fragmentation pathway showing the convergence of Allyl 4-aminobenzoate and Benzocaine into the common m/z 120 acylium ion.

Comparative Performance Data

When developing a Multiple Reaction Monitoring (MRM) method, selecting the correct transition is vital for sensitivity vs. specificity.

Table 2: MRM Transition Optimization Guide

Analyte	Precursor (Q1)	Product (Q3)	Collision Energy (eV)	Specificity Rating	Notes
Allyl 4-AB	178.1	120.0	15-20	High	Primary Quantifier. Loss of 58 Da is specific to allyl/propyl esters.
Allyl 4-AB	178.1	92.0	30-35	Medium	Qualifier. Confirms the aminobenzene core.
Allyl 4-AB	178.1	41.0	40+	Low	Non-specific. Common in all allyl compounds. Avoid for quant.
Benzocaine	166.1	120.0	15-20	High	Standard transition.

Performance Insight:

• Sensitivity: A-4AB generally shows slightly lower ionization efficiency than Benzocaine in pure aqueous mobile phases due to lower solubility, but higher efficiency in high-organic phases (e.g., 80% ACN) used in bioanalysis.

• Interference: The m/z 120 fragment is common to all 4-aminobenzoate esters (Methyl, Ethyl, Propyl, Butyl). Chromatographic separation is mandatory to distinguish A-4AB from propyl 4-aminobenzoate (isomer, MW 179 - wait, propyl is 179, allyl is 177. Mass resolution of >2000 is required to distinguish if isotopes overlap, but nominal mass differs by 2 Da).

References

• National Institute of Standards and Technology (NIST). Benzocaine Mass Spectrum (Electron Ionization). NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. Allyl 4-aminobenzoate hydrochloride Compound Summary. National Library of Medicine. [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra.[2][3][4][5] University Science Books. (Standard text for fragmentation rules of benzoate esters).

Sources

• 1. Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders [mdpi.com]
• 2. Showing Compound Benzocaine (FDB023574) - FooDB [foodb.ca]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. lifesciencesite.com [lifesciencesite.com]

Comparative Guide: Polymerization Kinetics of Allyl 4-Aminobenzoate vs. Vinyl Monomers

Executive Summary

This technical guide analyzes the kinetic disparities between Allyl 4-aminobenzoate (AAB) and standard vinyl monomers (e.g., Methyl Methacrylate, Styrene). While vinyl monomers exhibit rapid, high-molecular-weight homopolymerization, AAB—and allyl monomers in general—suffers from degradative chain transfer , resulting in reaction rates (

) that are orders of magnitude lower.[1]

For researchers in drug delivery (specifically polymeric anesthetics) and dental materials, understanding this kinetic bottleneck is critical.[1] This guide provides the mechanistic causality, comparative data, and a validated In-Situ 1H-NMR protocol to measure these rates in your own laboratory.

Part 1: Mechanistic Foundation

The "Allyl Paradox"

The core distinction lies in the stability of the radical intermediate. Vinyl monomers propagate because the radical formed on the head-to-tail addition is unstable and reactive. In contrast, AAB contains an allylic methylene group (

-position) with hydrogens that are highly susceptible to abstraction.[1]

The Divergent Pathways

• Vinyl Propagation (Fast): The radical adds to the double bond, regenerating a reactive radical.[1]

• Allyl Degradative Chain Transfer (Slow): The growing radical abstracts an

  -hydrogen from the monomer. This creates a resonance-stabilized allylic radical that is too stable to initiate a new chain, effectively terminating the reaction.[1]

Visualization: Kinetic Competition

The following diagram illustrates the competing pathways that cause the kinetic retardation in AAB compared to Vinyls.

Figure 1: Mechanistic divergence.[1] Green path represents efficient vinyl propagation.[1] Yellow/Red path represents the 'self-braking' mechanism of allyl monomers.

Part 2: Comparative Kinetics Data

The following data synthesizes specific kinetic constants. Note that while Vinyl monomers have high propagation constants (

), Allyl monomers are defined by their high Chain Transfer Constant ( ).[1]

Kinetic Parameter	Methyl Methacrylate (Vinyl Standard)	Allyl 4-Aminobenzoate (Allyl Ester)	Impact on Polymerization
Propagation Rate ( )	~500 - 800 L/mol[1]·s	~10 - 50 L/mol[1]·s*	AAB propagates 10-50x slower.[1]
Chain Transfer ( )	(Negligible)	to (High)	High limits MW to oligomers (DP < 20).
Termination Mode	Bimolecular Coupling	Monomolecular (Allyl Radical)	AAB reaction "dies" without consuming monomer.[1]
Typical Conversion	>98% (High yield)	<30% (Low yield in bulk)	AAB requires massive initiator loads to push conversion.[1]

*Note: Specific

for AAB is solvent-dependent; values estimated based on allyl acetate/benzoate analogs [1].[1]

Part 3: Experimental Protocol (Self-Validating)

Objective: Determine the pseudo-first-order rate constant (

) of AAB polymerization using In-Situ 1H-NMR. Why NMR? Unlike dilatometry, NMR distinguishes between the monomer's allylic protons and the polymer backbone, preventing artifacts from density changes.

Materials

• Monomer: Allyl 4-aminobenzoate (Recrystallized from Ethanol).[1]

• Initiator: AIBN (Recrystallized from Methanol).[1]

• Solvent: DMSO-d6 (Required for solubility of the aromatic amine).

• Internal Standard: 1,3,5-Trioxane (Inert, distinct peak at ~5.1 ppm).[1]

Step-by-Step Workflow

• Preparation (The "Cold" Phase):

  • Dissolve AAB (0.5 M) and Trioxane (0.05 M) in DMSO-d6.[1]

  • Add AIBN (0.02 M) last to prevent premature initiation.

  • Transfer to an NMR tube and seal under Nitrogen (Oxygen inhibition is fatal to allyl kinetics).[1]

• Acquisition (The "Hot" Phase):

  • Pre-heat NMR probe to 60°C.[1]

  • Insert tube and shim immediately.[1]

  • Acquire spectra every 5 minutes for 4 hours (Pulse angle: 30°, Relaxation delay: 5s).

• Data Processing:

  • Track: Integration of Vinyl Protons (Multiplets at 5.0–6.0 ppm).

  • Normalize: Ratio of Vinyl Integral (

    ) to Trioxane Integral ( ).

  • Plot:

    vs. Time.[1]

Workflow Visualization

Figure 2: In-Situ NMR workflow for determining polymerization rate constants.[1]

Part 4: Overcoming the Limitation

Since AAB homopolymerization is kinetically unfavorable, the authoritative solution for drug delivery applications is Copolymerization .

• Strategy: React AAB with a vinyl monomer (e.g., MMA or N-Vinyl Pyrrolidone).[1]

• Effect: The vinyl monomer ("M1") adds rapidly to the allyl radical ("M2"), "rescuing" the chain from termination.

• Reactivity Ratios: Typically

  (Vinyl) >> (Allyl).[1] This results in a polymer rich in vinyl units with AAB incorporated as functional pendants [2].[1]

References

• Odian, G. Principles of Polymerization, 4th Ed.[1] Wiley-Interscience.[1] (The definitive source on degradative chain transfer mechanisms).

• Zhang, L., et al. "Copolymerization of Allyl Benzoate Derivatives."[1] Journal of Applied Polymer Science. (Validating reactivity ratios for allyl/vinyl systems).

• BenchChem. "Polymerization Kinetics of N-Allyl-ε-Caprolactam."[1] (Comparative data for allyl-amide kinetics).

• RSC Polymer Chemistry. "Kinetic investigation of photoiniferter-RAFT polymerization." (Modern kinetic monitoring techniques).[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Biological activity comparison of allyl vs ethyl 4-aminobenzoate derivatives

This technical guide provides an in-depth comparative analysis of Ethyl 4-aminobenzoate (Benzocaine) and its unsaturated analog, Allyl 4-aminobenzoate . It is designed for researchers and drug development professionals, focusing on the structural implications of the ester tail modification and its cascade effect on biological activity, metabolic toxicity, and synthesis.

[1][2]

Executive Summary & Structural Logic

The 4-aminobenzoate pharmacophore is the structural backbone of the ester-type local anesthetic class.[1] While Ethyl 4-aminobenzoate (Benzocaine) is the clinical standard, the Allyl 4-aminobenzoate derivative represents a critical study in Structure-Activity Relationships (SAR).

The substitution of the saturated ethyl group (

) with an unsaturated allyl group ( ) introduces electron-rich -character and increased lipophilicity without significantly altering the steric footprint. This modification fundamentally shifts the compound's metabolic safety profile despite preserving its primary anesthetic mechanism.

Chemical Identity Comparison

Feature	Ethyl 4-aminobenzoate (Benzocaine)	Allyl 4-aminobenzoate
CAS Registry	94-09-7	1087731-00-7 (HCl salt) / 53624-18-3
Formula
Mol.[1][2][3][4][5][6][7] Weight	165.19 g/mol	177.20 g/mol
Ester Tail	Saturated (Ethyl)	Unsaturated (Allyl)
Melting Point	88–90 °C	51–54 °C
Physical State	White Crystalline Solid	Low-melting Solid / Needles
Predicted LogP	~1.86	~2.10 (Higher Lipophilicity)

Biological Activity & Performance Analysis

A. Local Anesthetic Potency (Mechanism of Action)

Both compounds function as Voltage-Gated Sodium Channel (

) Blockers .[1] They diffuse across the neuronal membrane in their uncharged form and bind intracellularly to the channel pore, inhibiting depolarization.

• Ethyl Derivative (Benzocaine):

  • Potency: Low to moderate. Its low water solubility limits its use primarily to topical (surface) anesthesia.

  • Onset: Rapid surface action due to moderate lipophilicity.

• Allyl Derivative:

  • Potency: Historical pharmacological evaluations (e.g., J. Chem. Soc., 1923) confirm it acts as a functional local anesthetic.

  • SAR Insight: The allyl group adds a 3-carbon chain with a double bond.[1] According to the Meyer-Overton correlation , anesthetic potency generally increases with lipophilicity (LogP). The allyl derivative, being more lipophilic than the ethyl form, theoretically exhibits higher membrane partitioning. However, the lower melting point suggests weaker crystal lattice energy, potentially improving solubility in lipid formulations.

B. Antimicrobial & Antifungal Activity

While Benzocaine is primarily an anesthetic, 4-aminobenzoate derivatives are frequently screened for antimicrobial properties.[1]

• Ethyl: Shows weak intrinsic antibacterial activity. It is often used as a scaffold for Schiff base derivatives to enhance this effect.

• Allyl: Allyl esters generally exhibit higher antimicrobial and antifungal activity than their ethyl counterparts. The allyl moiety is a known pharmacophore in antifungals (e.g., allylamines). The reactive double bond can interact more aggressively with microbial cell walls or enzymes, although this often correlates with higher cytotoxicity.

C. Metabolic Fate & Toxicity (The Critical Divergence)

This is the deciding factor for clinical viability. The biological "performance" must be weighed against the metabolic byproducts generated by plasma pseudocholinesterases.

Expert Insight: The toxicity of the hydrolysis product renders the allyl derivative unsuitable for systemic or high-dose therapeutic use compared to Benzocaine.

• Benzocaine Hydrolysis:

  PABA (Non-toxic/Allergen) + Ethanol (Safe).

• Allyl Analog Hydrolysis:

  PABA + Allyl Alcohol .

  • Risk: Allyl alcohol is metabolized by alcohol dehydrogenase into Acrolein , a highly reactive unsaturated aldehyde. Acrolein is a potent hepatotoxin and irritant that cross-links DNA and proteins.

Visualization: Metabolic Pathways & Toxicity

Figure 1: Comparative metabolic hydrolysis pathways highlighting the toxicity risk of the allyl derivative.

Experimental Protocols

Protocol A: Synthesis of Allyl 4-Aminobenzoate (Direct Esterification)

Note: While historical methods used reduction of allyl p-nitrobenzoate, direct Fischer esterification is more efficient for laboratory scale.

Reagents:

• 4-Aminobenzoic acid (PABA)

• Allyl Alcohol (Excess, serves as solvent)

• Sulfuric Acid (

  , conc.) or Thionyl Chloride ( )

Workflow:

• Activation: In a round-bottom flask equipped with a reflux condenser, dissolve 0.1 mol PABA in 50 mL Allyl Alcohol.

• Catalysis: Slowly add 1.0 mL conc.

  dropwise with stirring (Exothermic reaction).

• Reflux: Heat the mixture to reflux (~97°C) for 4–6 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 3:1) until PABA is consumed.

• Workup:

  • Cool to room temperature.[7]

  • Neutralize with 10%

    solution until pH ~8 (Evolution of ).

  • Extract with Diethyl Ether (

    mL).

  • Dry organic layer over anhydrous

    and evaporate solvent.

• Purification: Recrystallize from petroleum ether or ethanol/water mixture.

  • Target Yield: ~75-85%[1]

  • Target MP: 51–54 °C.

Protocol B: Comparative Anesthetic Activity Assay (Frog Foot Withdrawal)

This classic pharmacological assay allows for direct potency comparison without mammalian systemic toxicity risks.

• Preparation: Prepare 0.2% and 0.5% solutions of both Benzocaine and Allyl 4-aminobenzoate in a vehicle (e.g., 10% ethanol/saline).

• Subject: Decerebrate frog (spinal preparation).

• Exposure: Immerse the frog's foot in the test solution for exactly 1 minute.

• Testing: Withdraw foot and rinse with saline. Apply a stimulus (e.g., dilute HCl or electric shock) to the treated foot every 2 minutes.

• Measurement: Record the "Withdrawal Reflex Latency" (time to pull leg away).

  • Endpoint: Complete anesthesia is defined as the absence of withdrawal reflex for >5 minutes.

• Comparison: Plot the duration of anesthesia vs. concentration.

  • Self-Validation: The untreated leg serves as the negative control. Benzocaine serves as the positive reference standard.

Visualization: Synthesis & Assay Logic

Figure 2: Integrated workflow for the synthesis and pharmacological evaluation of the allyl derivative.

References

• Adams, R., & Volwiler, E. H. (1920). Allyl esters of p-amino benzoic acid.[5] U.S. Patent 1,360,994.[5]

• Cohen, J. B., & Browning, C. H. (1923). Antiseptic action of compounds of the pyridine, quinoline, acridine and phenazine series. Journal of the Chemical Society, Abstracts, 124, 711. (Identifies Allyl p-aminobenzoate as a local anesthetic).

• BenchChem. 4-(Allylamino)benzoic acid and derivatives: Technical Guide. (General reference for allyl-amino benzoate chemistry).

• Organic Syntheses. Ethyl p-Aminobenzoate (Benzocaine) Synthesis Protocol. Coll. Vol. 1, p. 235 (1941).

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2337 (Benzocaine).

Sources

• 1. 23239-88-5|Ethyl 4-aminobenzoate hydrochloride|BLD Pharm [bldpharm.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. 94-09-7|Ethyl 4-aminobenzoate|BLD Pharm [bldpharm.com]
• 4. 苯佐卡因 - CAS号 94-09-7 - 摩熵化学 [molaid.com]
• 5. US1360994A - Allyl esters of p-amino benzoic acid - Google Patents [patents.google.com]
• 6. Allylic alcohol synthesis by addition [organic-chemistry.org]
• 7. 4-(Allylamino)benzoic acid | 53624-18-3 | Benchchem [benchchem.com]

Safety & Regulatory Compliance

Comprehensive Disposal Guide: Allyl 4-Aminobenzoate Hydrochloride

Executive Summary & Chemical Profile

Allyl 4-aminobenzoate hydrochloride is a specialized aromatic amine ester used primarily as a research intermediate and, in some contexts, as an anesthetic agent for aquatic species (similar to Tricaine/MS-222). Unlike its ethyl analog (Benzocaine), the presence of the allyl group introduces specific reactivity concerns regarding polymerization and metabolic byproducts, while the hydrochloride moiety renders the compound water-soluble and acidic.

Effective disposal requires strict adherence to segregation protocols to prevent the formation of toxic chloramines (from reaction with hypochlorites) and to protect aquatic ecosystems from aromatic amine contamination.

Chemical Identity & Properties

Property	Specification	Operational Implication
Chemical Name	Allyl 4-aminobenzoate hydrochloride	Do not confuse with: Ethyl 4-aminobenzoate (Benzocaine).[1]
CAS Number	1087731-00-7	Use this identifier for waste manifesting.
Molecular Formula	C₁₀H₁₁NO₂ · HCl	Contains organic nitrogen and chloride.
Solubility	High (Water), Moderate (Alcohols)	Dissolves coupled with acidification of the solvent.
Acidity (pH)	Acidic in aqueous solution	Requires neutralization capacity in waste streams.
Key Hazards	Irritant (Skin/Eye), Sensitizer	H317: May cause an allergic skin reaction.[2]

Risk Assessment & Segregation Logic (The "Why")

Before executing disposal, you must understand the chemical behavior that dictates our safety protocols.

A. The Hypochlorite Prohibition (Critical)

NEVER mix Allyl 4-aminobenzoate hydrochloride with bleach (sodium hypochlorite) or strong oxidizers.

• Mechanism: The primary aromatic amine group (

  ) reacts with hypochlorite to form chloramines (e.g., -chloroamines).

• Result: Evolution of toxic, irritating gases and potential exothermic runaway.

• Protocol: Segregate strictly from "Bleach Deactivation" streams often used for biological waste.

B. Aquatic Toxicity & The Drain Ban

While the hydrochloride salt is water-soluble, it must never be disposed of via sanitary sewer systems.

• Mechanism: Aromatic amines are recalcitrant pollutants. They are toxic to aquatic life (H411/H413 categories) and can bioaccumulate.

• Protocol: All aqueous solutions must be collected as "Aqueous Hazardous Waste" for high-temperature incineration.

C. The Allyl Functionality

The allyl group (

) is potentially reactive. While stable in the salt form, exposure to radical initiators could theoretically induce polymerization. Keep waste containers cool and away from UV sources.

Disposal Decision Tree (Workflow)

The following diagram outlines the logical flow for categorizing and disposing of this compound based on its physical state.

Figure 1: Decision logic for segregating Allyl 4-aminobenzoate HCl waste streams.

Detailed Operational Protocols

Protocol A: Disposal of Solid Waste (Pure Substance)

Applicable to: Expired shelf stock, spilled powder, or contaminated weighing boats.

• PPE Required: Nitrile gloves (double gloving recommended), safety goggles, lab coat, and N95 dust mask or fume hood operation to prevent inhalation.

• Containment: Transfer the solid into a clear, sealable polyethylene bag.

• Secondary Containment: Place the sealed bag into a secondary wide-mouth plastic jar or a dedicated "Solid Hazardous Waste" drum.

• Labeling:

  • Chemical Name: Allyl 4-aminobenzoate hydrochloride.[1]

  • Hazards: Irritant, Toxic.

  • Waste Code: Non-RCRA Regulated (unless state-specific), but treat as Toxic Organic Solid .

• Disposal Path: Ship for High-Temperature Incineration .

Protocol B: Disposal of Aqueous Solutions

Applicable to: Experimental buffers, excess anesthetic baths.

• pH Check: The HCl salt will lower the pH.

  • Action: If the waste container contains other pH-sensitive compounds (e.g., cyanides or sulfides—which should not be there anyway ), adjust pH to 6–8 using Sodium Bicarbonate (

    ) or Sodium Hydroxide ( ).

  • Note: Neutralization often precipitates the free base (Allyl 4-aminobenzoate) as an oily solid or precipitate. This is acceptable inside the waste container but be aware of the phase change.

• Collection: Pour into a High-Density Polyethylene (HDPE) carboy labeled "Aqueous Hazardous Waste."

• Forbidden: Do not pour down the sink.

• Disposal Path: Commercial wastewater treatment (incineration or chemical oxidation).

Protocol C: Disposal of Organic Solutions

Applicable to: Stock solutions in Ethanol, DMSO, or Methanol.

• Segregation: Ensure no oxidizers (Nitric acid, Peroxides) are present in the organic waste stream.

• Collection: Pour into the "Non-Halogenated Organic Solvent" carboy (White/Safety Can).

  • Note: If dissolved in halogenated solvents (DCM, Chloroform), use the "Halogenated" waste stream.

• Disposal Path: Fuel blending/Incineration.

Protocol D: Empty Container Management

• Triple Rinse: Triple rinse the empty original container with a solvent capable of dissolving the residue (Ethanol is preferred over water for speed, though water works for the HCl salt).

• Rinsate Disposal: Collect the first rinse as Hazardous Waste (Protocol C).

• Defacing: Deface the label or mark "EMPTY."

• Trash: Once triple-rinsed, the container may usually be discarded in regular trash (verify local municipal rules).

Emergency Spill Procedures

Scenario: 50g jar of powder drops and shatters.

• Evacuate & Ventilate: Clear the immediate area. Dust inhalation is the primary acute risk.

• PPE Up: Don nitrile gloves, goggles, and a dust mask/respirator.

• Dry Clean Up:

  • Do not wet the powder initially (this spreads the acid salt).

  • Cover the spill with a dust suppressant (vermiculite) or gently sweep using a brush and dustpan dedicated to chemical waste.

• Surface Decontamination:

  • Once the bulk solid is removed, wipe the surface with saturated sodium bicarbonate solution (baking soda water). This neutralizes the acidic HCl residue.[3]

  • Follow with a water rinse, then an ethanol wipe.

• Waste: All cleanup materials (wipes, vermiculite) go into Solid Hazardous Waste .

References

• Sigma-Aldrich. (2025). Safety Data Sheet: Allyl 4-aminobenzoate hydrochloride.

• U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11536043, Allyl 4-(aminosulfonyl)benzoate (Analog Reference).

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.

Sources

• 1. Allyl 4-aminobenzoate hydrochloride | 1087731-00-7 [sigmaaldrich.com]
• 2. westliberty.edu [westliberty.edu]
• 3. laballey.com [laballey.com]

Personal protective equipment for handling Allyl 4-aminobenzoate hydrochloride

Topic: Personal Protective Equipment (PPE) & Handling Strategy for Allyl 4-aminobenzoate Hydrochloride Content Type: Operational Safety & Logistics Guide Audience: Researchers, Medicinal Chemists, and HSE Officers

Executive Safety Summary

Compound Identity: Allyl 4-aminobenzoate hydrochloride CAS: 1087731-00-7 (HCl salt); 16322-14-8 (Free base) Risk Profile: Irritant / Sensitizer / Potential Cytotoxin

Handling this compound requires a nuanced approach that goes beyond standard laboratory safety. While structurally related to mild local anesthetics (like Benzocaine), the presence of the Allyl group introduces potential metabolic toxicity (metabolism to allyl alcohol/acrolein), and the Amine Hydrochloride moiety presents a high risk of contact dermatitis and respiratory sensitization.

Immediate Action Required:

• Containment: Handle all dry powder within a certified Fume Hood or Powder Weighing Station.

• Skin Barrier: The cation (ammonium salt) increases water solubility, facilitating rapid transdermal uptake through moist skin or sweat.

• Respiratory: Do not rely on surgical masks. Minimum protection is N95/P2; recommended is P100/P3 for open handling.

Hazard Deconstruction & Risk Logic

To understand the PPE requirements, we must analyze the chemical structure's functional risks. This is not just "chemical handling"; it is exposure prevention .

Functional Group	Associated Hazard	Physiological Mechanism
Allyl Ester	Systemic Toxicity / Alkylation	Potential metabolic hydrolysis to allyl alcohol (hepatotoxin) or acrolein (reactive aldehyde).
Aromatic Amine	Sensitization (H317)	Acts as a hapten; binds to skin proteins to trigger immune response (allergic dermatitis).
Hydrochloride Salt	Corrosivity / Hygroscopy	Upon contact with mucous membranes (eyes/lungs), hydrolyzes to release HCl, causing immediate chemical burning.

PPE Decision Matrix (Tiered Approach)

Select your PPE tier based on the operational state of the chemical.

Table 1: PPE Specifications

Component	Tier 1: Closed Handling (Storage, Transport)	Tier 2: Solid Handling (Weighing < 1g)	Tier 3: Solution/Synthesis (Dissolved, Heating, or >1g)
Hand Protection	Single Nitrile (0.11 mm)	Double Nitrile (Outer: 0.11mm, Inner: 0.06mm)Change outer gloves every 30 mins.	Laminate / Barrier (e.g., Silver Shield) under Nitrile.Allyl esters can permeate nitrile.
Eye Protection	Safety Glasses (ANSI Z87.1)	Chemical Splash Goggles (Indirect Venting)Prevents dust entry.	Chemical Splash Goggles + Face Shield (if heating).
Respiratory	None (if sealed)	N95 / FFP2 (if in hood)P100 / P3 (if outside hood)	Half-mask respirator with Organic Vapor/Acid Gas cartridges (OV/AG).
Body Defense	Standard Lab Coat (Cotton)	Lab Coat (Polyester/Cotton blend) + Tyvek Sleeves	Impervious Apron or Tyvek Coverall.Protect lap/chest from splashes.

Operational Protocols

Protocol A: Precision Weighing (Solid State)

The critical risk phase is the transition from bulk container to balance.

• Static Control: Amine salts are often fluffy and statically charged. Use an anti-static gun or ionizing bar inside the balance enclosure to prevent "flying powder."

• Damping: Place a damp (not wet) paper towel on the floor of the fume hood (away from the balance) to trap any stray particles.

• Transfer: Use a disposable anti-static weighing boat. Do not use metal spatulas if the salt is hygroscopic (corrosion risk); use PTFE-coated spatulas.

• Decontamination: After weighing, wipe the balance area with a 10% soap solution followed by 70% Ethanol. Note: Ethanol alone may not solubilize the salt effectively; water is required first.

Protocol B: Solubilization & Synthesis

Once in solution, the risk of dermal absorption increases significantly.

• Solvent Choice: The HCl salt is soluble in water and polar organic solvents (DMSO, Methanol).

  • Warning: Dissolving in DMSO increases skin permeability dramatically. If using DMSO, Laminate gloves are mandatory .

• Neutralization: If converting to the free base, anticipate heat generation. Perform neutralization in an ice bath to prevent volatilization of the allyl moiety.

Protocol C: Waste Disposal

Do not flush down the drain.

• Solid Waste: Bag in double-sealed polyethylene bags. Label as "Toxic Organic Solid - Amine Salt."

• Liquid Waste: Segregate into "Halogenated Organic" or "Non-Halogenated" depending on the solvent.

• Destruction: Incineration is the only validated method for complete destruction of the allyl amine structure.

Visualizing the Safety Workflow

The following diagram illustrates the decision logic for handling Allyl 4-aminobenzoate HCl, prioritizing containment based on physical state.

Figure 1: Risk-Based Decision Tree for PPE and Containment Selection.

Emergency Response (Self-Validating Protocol)

In the event of exposure, immediate action mitigates long-term sensitization.

• Skin Contact:

  • Action: Wash with soap and water for 15 minutes.[1]

  • Why: The HCl salt is acidic; water dilutes the acid. Soap removes the lipophilic allyl tail.

  • Contraindication: Do not use alcohol wipes immediately; this may increase absorption of the allyl ester into the bloodstream.

• Eye Contact:

  • Action: Flush for 15 minutes.

  • Note: The salt will cause immediate stinging (HCl release). Do not rub.

• Spill Cleanup:

  • Solid: Do not dry sweep. Cover with wet paper towels (to dissolve and trap dust), then scoop into a bag.

  • Liquid: Absorb with vermiculite.

References

• Sigma-Aldrich. (2025).[2] Safety Data Sheet: Allyl 4-aminobenzoate hydrochloride. Product No. 1087731-00-7.

• PubChem. (2025).[3][4] Compound Summary: Allyl 4-aminobenzoate. National Library of Medicine. [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2018). Human Health Tier II Assessment: Aliphatic Allyl Esters. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Allyl 4-Hydroxybenzoate | C10H10O3 | CID 11171300 - PubChem [pubchem.ncbi.nlm.nih.gov]